Nonylphenyl diphenyl phosphate
Description
Contextualization of Nonylphenyl Diphenyl Phosphate (B84403) within Organophosphate Ester Research
Organophosphate esters are a diverse group of chemicals used extensively as flame retardants, plasticizers, hydraulic fluids, and anti-foaming agents. ontosight.aitandfonline.com Their production and use have seen a significant rise, partly due to the phasing out of polybrominated diphenyl ethers (PBDEs), a previous generation of flame retardants. acs.org NPDPP is classified as a non-halogenated aryl organophosphate ester (AOPE), a subgroup noted for its use in industrial and consumer products. ontosight.airesearchgate.net
Specifically, NPDPP has been identified as a primary component in commercial phosphate ester hydraulic fluids, such as Pydraul 50E and Pydraul 115E. astm.orgepa.govinchem.org These fluids are utilized in industrial systems where fire resistance is critical. astm.orgepa.gov Beyond hydraulic fluids, the general applications for OPEs like NPDPP include enhancing fire safety and improving flexibility in plastics, foams, and textiles. ontosight.ai
The field of OPE research is complex, with ongoing discoveries of novel congeners in the environment. For instance, recent studies have identified previously unknown aryl OPEs in house dust, such as dioctyl nonylphenyl phosphate (DONPP) and octyl nonylphenyl phenyl phosphate (ONPPP), indicating that the full scope of related environmental contaminants is still being uncovered. nih.gov Furthermore, research now distinguishes between primary OPEs, which are emitted directly into the environment, and "secondary OPEs," which are formed from the environmental transformation of other chemicals like organophosphite antioxidants. This adds another layer of complexity to understanding the sources and fates of these compounds. tandfonline.com
Significance of Nonylphenyl Diphenyl Phosphate as an Emerging Environmental Contaminant
NPDPP is increasingly recognized as an emerging environmental contaminant. Concerns are growing regarding its persistence, potential for bioaccumulation, and possible health effects, although specific research on NPDPP is less extensive than for other OPEs. ontosight.ai A significant pathway for its release into the environment is through the leakage of hydraulic fluids from industrial applications. astm.org
Once in the aquatic environment, NPDPP demonstrates a tendency to partition from the water column and adsorb to sediment and soil, where it can accumulate. nih.gov This behavior means that while water concentrations may decrease rapidly, sediments can act as a long-term reservoir for the contaminant. nih.gov
Evidence of its environmental presence includes:
Detection in Biota : NPDPP has been detected in fish tissue, with notable concentrations found in aquatic life near manufacturing facilities. nih.gov
Bioaccumulation Potential : The compound shows potential for bioconcentration. A study of a commercial hydraulic fluid containing NPDPP estimated its bioconcentration factor (BCF) in lake trout to be 691 ± 223 L/kg. service.gov.uk
Table 1: Chemical Properties of this compound
| Property | Value | Source |
| CAS Number | 64532-97-4 | nih.gov |
| Molecular Formula | C27H33O4P | nih.gov |
| Molecular Weight | 452.5 g/mol | nih.gov |
| IUPAC Name | (4-nonylphenyl) diphenyl phosphate | nih.gov |
Table 2: Environmental Research Findings for this compound
| Finding | Value/Observation | Environmental Matrix | Source |
| Bioconcentration Factor (BCF) | 691 ± 223 L/kg | Lake Trout | service.gov.uk |
| Environmental Fate | Partitions to and accumulates in sediment. | Water/Sediment | nih.gov |
| Environmental Occurrence | Detected in fish tissue near industrial sites. | Fish | nih.gov |
Current State of Academic Knowledge and Identified Research Gaps
The current body of academic knowledge establishes that NPDPP is an AOPE used in industrial products like hydraulic fluids, and it has been confirmed as an environmental contaminant in aquatic ecosystems. astm.orgnih.gov Its physicochemical properties lead to its accumulation in sediment and bioaccumulation in fish. nih.govservice.gov.uk
However, significant research gaps remain, underscoring its status as an "emerging" contaminant:
Limited Compound-Specific Data : While it belongs to the well-studied class of OPEs, specific toxicological and environmental fate studies on NPDPP itself are limited. ontosight.ai
Environmental Degradation : More research is needed to fully understand its degradation processes in the environment, particularly the balance between chemical degradation (like hydrolysis) and biodegradation by microorganisms in soil and sediment. nih.gov
Comprehensive Risk Assessment : There is a need for more extensive toxicity testing on sediment-dwelling and terrestrial organisms to refine environmental risk assessments. service.gov.uk
Human Exposure and Toxicity : The potential for human exposure and the complete toxicological profile, including potential endocrine-disrupting activities that are a concern for other AOPEs, are not yet well-defined for NPDPP. ontosight.airesearchgate.net
Indirect Sources : The role of indirect pathways, such as the transformation of organophosphite antioxidants into secondary OPEs like NPDPP, is a developing field of study that requires further investigation to understand all potential environmental sources. tandfonline.com
Structure
3D Structure
Properties
CAS No. |
64532-97-4 |
|---|---|
Molecular Formula |
C27H33O4P |
Molecular Weight |
452.5 g/mol |
IUPAC Name |
(4-nonylphenyl) diphenyl phosphate |
InChI |
InChI=1S/C27H33O4P/c1-2-3-4-5-6-7-10-15-24-20-22-27(23-21-24)31-32(28,29-25-16-11-8-12-17-25)30-26-18-13-9-14-19-26/h8-9,11-14,16-23H,2-7,10,15H2,1H3 |
InChI Key |
LMCLPMXCYFSRNG-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCC1=CC=C(C=C1)OP(=O)(OC2=CC=CC=C2)OC3=CC=CC=C3 |
Origin of Product |
United States |
Environmental Occurrence and Distribution of Nonylphenyl Diphenyl Phosphate
Global Environmental Distribution of Nonylphenyl Diphenyl Phosphate (B84403)
Research has confirmed the presence of Nonylphenyl diphenyl phosphate in various environmental matrices across the globe. Its physicochemical properties contribute to its partitioning between aquatic and terrestrial environments.
This compound has been identified in several components of the aquatic environment. As a component of some hydraulic fluids, it can enter waterways through leakage and discharge. astm.orgasme.org Studies have shown that higher molecular weight organophosphate esters, including NPDPP, tend to partition from the water column into the sediments. cdc.gov
In a microcosm study simulating a lake environment, approximately 90% of the organophosphate esters remaining in the sediment after 28 days were identified as this compound and cumylphenyl diphenyl phosphate. cdc.gov This indicates that sediments act as a significant sink for this compound in aquatic systems. cdc.gov While specific data on its presence in groundwater is less common, its detection in wastewater effluents suggests a potential pathway for introduction into various water bodies. cdc.govmdpi.com Effluents from wastewater treatment plants (WWTPs) are a known source of organophosphate esters into the aquatic receiving environment. mdpi.comnih.gov
The bioaccumulation potential of this compound has been observed in aquatic organisms. cdc.gov Studies have detected NPDPP in fish, with concentrations ranging from 0.1 to 0.9 µg/g of fish tissue, particularly in areas near manufacturing facilities. cdc.gov In other areas, concentrations in fish were generally below the detection limit of 0.1 µg/g. cdc.gov
The bioconcentration factor (BCF), which indicates the extent to which a chemical accumulates in an organism from the surrounding water, has been estimated for NPDPP. One report estimates the BCF for this compound to be 691 ± 223 L/kg. service.gov.uk This suggests a moderate potential for bioaccumulation in aquatic life.
Table 1: Detection of this compound in Fish Tissue
| Location Category | Concentration Range (µg/g) | Reference |
|---|---|---|
| Near Manufacturing Facilities | 0.1 - 0.9 | cdc.gov |
The primary route for this compound to enter terrestrial environments is through the application of sewage sludge to land. gov.scot Organophosphate esters are known to be strongly sorbed to sludge during the wastewater treatment process. cdc.gov This high sorption tendency means they are less likely to leach from the sludge into the surrounding soil. cdc.gov
Nonylphenol (NP), a potential precursor or related compound, is frequently detected in sewage sludge and in soils that have received sludge applications. mdpi.comnih.gov While direct measurements of NPDPP in soil are less frequently reported, its presence in sludge from WWTPs is a key indicator of its potential for introduction into terrestrial systems. gov.scotresearchgate.net The strong adsorption to sludge solids is the main pathway for the removal of such lipophilic and hydrophobic organic contaminants from wastewater. gov.scot
Anthropogenic Sources and Release Pathways
The presence of this compound in the environment is directly linked to human industrial activities. Its use in commercial products and subsequent disposal or leakage are the primary sources of its release.
This compound is a component of commercial phosphate ester hydraulic fluids, such as Pydraul 50E and 115E, which are used in various industrial systems. astm.orgasme.org Leakage from these systems represents a significant diffuse emission source into the environment. astm.orgasme.org It is also used as a flame retardant and a plasticizer in various materials. researchgate.netnih.gov The widespread use in these applications contributes to its release during manufacturing, use, and disposal of products containing it. cdc.govresearchgate.net
Wastewater treatment plants (WWTPs) are a major point source for the release of this compound into the environment. mdpi.comservice.gov.uk The compound enters WWTPs through industrial and municipal wastewater streams. nih.govresearchgate.net During treatment, a significant portion of organophosphate esters may not be fully degraded and can be discharged with the final effluent into receiving waters. cdc.gov Additionally, because these compounds adsorb strongly to sludge, the disposal of this sludge, including its use as an agricultural fertilizer, can introduce NPDPP into terrestrial ecosystems. cdc.govgov.scot While agricultural runoff is a known pathway for various contaminants, for NPDPP, the primary agricultural link is through the application of contaminated sewage sludge rather than direct application in agricultural chemicals. gov.scot
Table 2: Chemical Compounds Mentioned
| Compound Name | Abbreviation |
|---|---|
| This compound | NPDPP |
| Cumylphenyl diphenyl phosphate | CPDP |
| Triphenyl phosphate | TPP |
| Nonylphenol | NP |
| 2-Ethylhexyl diphenyl phosphate | EHDPP |
| Tris(2-chloro-1-(chloromethyl)ethyl)phosphate | TDCP |
| Tris(1-chloro-2-propyl) phosphate | TCPP |
| Di(2-ethyhexyl)phthalate | DEHP |
| Benzyl butyl phthalate | BBP |
| Bisphenol A | BPA |
| Perfluorooctanesulfonic acid | PFOS |
| Perfluorooctanoic acid | PFOA |
| Polychlorinated biphenyls | PCBs |
| Polybrominated diphenyl ethers | PBDEs |
| Triclosan | TCS |
Atmospheric Deposition and Transport
This compound (NPDP), as a member of the organophosphate ester (OPE) category of chemical compounds, can enter the atmosphere and undergo transport to various regions. OPEs, used as flame retardants and plasticizers, are not chemically bound to the products they are in, which allows them to be released into the environment through volatilization and abrasion during production and use. acs.orgnih.gov Once in the atmosphere, these semivolatile compounds can partition onto ambient particles. nih.gov
Particulate-bound OPEs are subject to removal from the atmosphere through both wet and dry deposition. nih.gov This atmospheric deposition is a significant pathway for the entry of these contaminants into aquatic and terrestrial ecosystems, including remote areas far from their original sources. mdpi.comfraunhofer.de The detection of various OPEs in the Arctic is evidence of their capacity for long-range atmospheric transport. miljodirektoratet.no For instance, a study in the Great Lakes region found that the composition profiles of OPEs in the atmosphere were dominated by non-chlorinated OPEs at remote sites, suggesting different transport and deposition patterns compared to urban areas. nih.gov Similarly, research in Hong Kong has indicated that a considerable amount of OPEs may be transported from industrial regions on regional and long-range transport days. acs.org While specific studies focusing solely on the atmospheric transport of NPDP are limited, its semi-volatile nature suggests it behaves similarly to other high molecular weight OPEs, which are known to undergo long-range transport. miljodirektoratet.nonih.gov
Spatial and Temporal Trends in Environmental Concentrations of this compound
The environmental concentrations of this compound exhibit significant spatial and temporal variability, influenced by proximity to sources, environmental partitioning behavior, and historical usage patterns.
Spatial Trends
Spatially, concentrations of OPEs, including NPDP, are generally higher in industrialized and urban areas compared to rural or remote locations. nih.gov A study of the Great Lakes atmosphere found that total OPE concentrations were significantly higher at urban sites like Chicago and Cleveland than at rural and remote sites. nih.gov This trend is consistent with findings for related compounds, where high levels are measured near industrial complexes, with concentrations decreasing with distance from these sources. nih.gov
NPDP is often a component of commercial phosphate ester hydraulic fluids. astm.orgepa.govasme.org Consequently, its presence is often detected in the vicinity of manufacturing and use facilities. nih.govcdc.gov Due to its physicochemical properties, NPDP has a strong tendency to adsorb to soils and sediments. nih.govmst.dk Studies have shown that higher molecular weight fractions of organophosphate ester hydraulic fluids, such as NPDP, partition to sediments where they can persist. nih.govcdc.gov For example, analysis of sediments from industrialized areas in the United States revealed geometric mean concentrations for NPDP of 0.3 µg/g. epa.gov
This partitioning behavior also influences its concentration in biota. NPDP has been detected in fish, with concentrations ranging from below the detection limit (0.1 µg/g) to 0.9 µg/g, principally in fish caught near manufacturing facilities. nih.govcdc.gov A UK environmental risk evaluation report noted a bioconcentration factor (BCF) for this compound estimated to be 691 ± 223 L/kg in lake trout. service.gov.uk
Interactive Data Table: Environmental Concentrations of this compound and Related Compounds
| Compound | Environmental Matrix | Location | Concentration | Source(s) |
| This compound | Fish Tissue | Industrialized areas, USA | 0.1 - 0.9 µg/g | nih.govcdc.gov |
| This compound | Sediment | Industrialized areas, USA | Geometric Mean: 0.3 µg/g | epa.gov |
| Cumylphenyl diphenyl phosphate | Fish Tissue | Industrialized areas, USA | 0.1 - 0.9 µg/g | nih.gov |
| Triphenyl phosphate | Fish Tissue | Industrialized areas, USA | up to 0.6 mg/kg | service.gov.uk |
| Total Organophosphate Esters (∑OPE) | Atmosphere (Particle Phase) | Chicago, USA (Urban) | Median: 1046 pg/m³ | nih.gov |
| Total Organophosphate Esters (∑OPE) | Atmosphere (Particle Phase) | Sleeping Bear Dunes, USA (Remote) | Median: 93 pg/m³ | nih.gov |
| Nonylphenol | Surface Water | Shihwa Lake, Korea (Industrial) | 17.4 - 1533.1 ng/L | nih.gov |
| Nonylphenol | Surface Sediment | Shihwa Lake, Korea (Industrial) | 10.4 - 5054.1 ng/g dw | nih.gov |
Temporal Trends
Temporal trend data for NPDP specifically are scarce, but studies on OPEs as a group provide valuable insights. A study conducted in the Great Lakes basin from 2012 to 2014 reported that most atmospheric ∑OPE concentrations were significantly decreasing over time, with halving times of approximately 3.5 years at urban sites and 1.5 years at rural and remote sites. nih.gov This suggests a general decline in emissions or environmental availability of these compounds in the region. nih.gov However, the same study noted that concentrations of specific OPEs, such as TCEP and EHDPP, were actually increasing at the rural and remote sites, indicating complex and varied temporal behaviors among different OPEs. nih.gov
For related compounds like nonylphenol, a study of Canadian surface waters showed a statistically significant downward trend in concentrations from 2014 to 2019, which may reflect the impact of regulatory actions. researchgate.net Conversely, analysis of sediment cores from Shihwa Lake in Korea showed an increasing trend of nonylphenol concentrations toward the core depth, suggesting a historical increase in deposition and accumulation in the sediment over time. nih.gov While these findings are for a related compound, they illustrate the potential for long-term accumulation of persistent organic pollutants like NPDP in sediment sinks.
Environmental Fate and Transformation of Nonylphenyl Diphenyl Phosphate
Degradation Pathways and Kinetics
The environmental persistence of Nonylphenyl diphenyl phosphate (B84403) is determined by a combination of biological and non-biological degradation processes. These pathways ultimately dictate the compound's concentration and potential impact in ecosystems.
Biodegradation is a key process in the environmental breakdown of organophosphate esters. While specific data for Nonylphenyl diphenyl phosphate is limited, information on similar compounds provides insight into its likely behavior.
Aerobic Biodegradation: Under aerobic conditions, microorganisms are expected to play a role in the degradation of NPDPP. Studies on related organophosphate esters, such as triphenyl phosphate (TPHP), show that biodegradation occurs, although rates for alkylphenyl diphenyl phosphates are generally an order of magnitude smaller. nih.gov For instance, in river die-away tests, significant degradation of various organophosphate esters, including this compound, has been observed. cdc.gov In aerobic sediment systems, the degradation of NPDPP is presumed to occur, though it is a slow process. cdc.gov
The following table summarizes the expected biodegradation behavior of this compound based on data for related compounds.
| Condition | Environment | Expected Rate | Supporting Evidence |
| Aerobic | River Water | Slow to moderate | River die-away tests show degradation of similar compounds. cdc.gov |
| Aerobic | Sediment | Slow | Larger organophosphate esters degrade slowly in sediment microcosms. nih.govcdc.gov |
| Anaerobic | Sediment | Very Slow | Significant amounts of NPDPP remained in sediment after 28 days in a microcosm study. nih.gov |
Abiotic processes, including hydrolysis and photolysis, contribute to the transformation of this compound in the environment.
Hydrolysis: Hydrolysis is a chemical reaction with water that can break down organophosphate esters. The rate of hydrolysis is pH-dependent. For triphenyl phosphate, a related compound, hydrolysis to diphenyl phosphate is faster in alkaline solutions than in acidic or neutral ones. service.gov.uk For instance, the half-life for TPHP hydrolysis was 1.3 days at pH 9.5 and 7.5 days at pH 8.2. service.gov.uk It is expected that NPDPP undergoes a similar pH-dependent hydrolysis, breaking down into diphenyl phosphate and nonylphenol. The resistance to hydrolysis can be significant, with some formulations showing minimal change even after extended periods at elevated temperatures. googleapis.com
Photolysis: Photolysis, or degradation by light, can also be a significant pathway for the breakdown of organophosphate esters in surface waters and the atmosphere. Studies on triphenyl phosphate have shown complete degradation after short exposure to UV light. service.gov.uk While direct photolysis of NPDPP may occur, photosensitization processes involving other substances in the water, such as humic acids, can also play a role. researchgate.net
The table below outlines the key abiotic degradation mechanisms for this compound.
| Mechanism | Influencing Factors | Expected Products |
| Hydrolysis | pH (faster in alkaline conditions) | Diphenyl phosphate, Nonylphenol |
| Photolysis | UV light exposure, presence of photosensitizers | Various degradation products |
The degradation of this compound results in the formation of several transformation products. The primary metabolites are expected to be diphenyl phosphate (DPHP) and nonylphenol (NP). service.gov.uk
Diphenyl Phosphate (DPHP): This is a common metabolite formed from the hydrolysis of various aryl phosphate esters. industrialchemicals.gov.aunih.gov It is more water-soluble than the parent compound and can be further degraded. industrialchemicals.gov.au
Nonylphenol (NP): This is another expected breakdown product from the hydrolysis of NPDPP. Nonylphenol itself is a known endocrine disruptor and is subject to further aerobic and anaerobic degradation. mdpi.comnih.gov
Hydroxylated Metabolites: Further biotransformation can lead to hydroxylated versions of the parent compound or its primary metabolites. researchgate.net
Environmental Partitioning and Mobility
The movement and distribution of this compound in the environment are governed by its physicochemical properties, particularly its high hydrophobicity.
Due to its high octanol-water partition coefficient (log Kow), this compound has a strong tendency to adsorb to organic matter in sediments and soils. nih.govcdc.govvulcanchem.com This process, known as sorption, significantly influences its environmental concentration and bioavailability.
In aquatic systems, a large fraction of NPDPP is expected to partition from the water column to the sediment. nih.govcdc.gov Studies have shown that higher molecular weight organophosphate esters, like NPDPP, predominantly accumulate in sediments. nih.govcdc.gov The sorption of nonylphenol, a related compound, to marine and terrestrial soils is well-documented and is strongly correlated with the organic carbon content of the soil or sediment. nih.govnih.gov
The following table presents key partitioning coefficients for this compound and related compounds.
| Compound | Log Kow | Sorption Behavior | Reference |
| This compound | High (estimated) | Strong sorption to sediment and organic matter | cdc.govvulcanchem.com |
| Nonylphenol | 3.8 - 4.8 | Strong sorption to sediment, correlated with organic carbon | mdpi.com |
The potential for this compound to move from water to the atmosphere (volatilization) is relatively low. google.com This is due to its low vapor pressure and high molecular weight. While some organophosphate esters can be detected in the air, particularly near sources, long-range atmospheric transport is less significant for larger molecules like NPDPP. nih.gov The Henry's Law constant, which describes the partitioning between air and water, is expected to be low for NPDPP, indicating it will preferentially remain in the water or sediment phase rather than volatilizing. For the related compound nonylphenol, the calculated Henry's Law constant is 11.02 Pa·m³/mol, suggesting some potential for volatilization from surface water. bund.de
Transport Dynamics in Aquatic and Terrestrial Ecosystems
The environmental transport of this compound (NPDPP), a member of the organophosphate ester (OPE) category, is largely governed by its physicochemical properties, particularly its high molecular weight and hydrophobicity. These characteristics dictate its partitioning behavior between water, soil, sediment, and biota.
In aquatic systems, NPDPP demonstrates a strong tendency to partition from the water column to the sediment. cdc.gov Studies on hydraulic fluid mixtures containing NPDPP, such as Pydraul 50E, have shown that higher molecular weight fractions preferentially adsorb to sediments. In one lake microcosm study, after 28 days, 38-47% of the applied Pydraul 50E, of which NPDPP is a major component, was found in the sediment. This sorption to sediment acts as a significant sink for the compound in aquatic environments, but also as a long-term source for benthic organisms. nih.gov The ingestion of contaminated sediment constitutes an additional exposure pathway for these organisms. nih.gov
The bioaccumulation of NPDPP in aquatic organisms has been confirmed through monitoring and laboratory studies. It has been detected in fish tissues, with concentrations ranging from 0.1 to 0.9 µg/g, particularly in areas near manufacturing facilities. The potential for bioaccumulation is quantified by the bioconcentration factor (BCF), which relates the concentration of a chemical in an organism to the concentration in the surrounding water. For this compound, a mean BCF of 691 ± 223 L/kg has been estimated in rainbow trout fry, indicating a significant potential for accumulation in aquatic life. service.gov.uk
Table 1: Bioconcentration of this compound in Rainbow Trout (Oncorhynchus mykiss)
| Parameter | Value | Species | Source |
|---|---|---|---|
| Bioconcentration Factor (BCF) | 691 ± 223 L/kg | Rainbow Trout Fry | service.gov.uk |
In terrestrial ecosystems, the transport of NPDPP is similarly influenced by its tendency to adsorb to soil particles. epa.govnih.gov Its presence in soil and sediment has been confirmed through environmental sampling. epa.gov Due to its properties, leaching through the soil profile into groundwater is expected to be limited. Instead, the primary transport mechanisms in terrestrial environments are associated with soil erosion and surface runoff, where the compound is carried while adsorbed to soil particulates.
Influence of Environmental Factors on Fate Processes (e.g., pH, temperature, organic matter)
The persistence and transformation of this compound in the environment are significantly influenced by abiotic and biotic factors, including pH, temperature, and the presence of organic matter. While specific data for NPDPP is limited, the behavior of other organophosphate esters and related chemical structures provides insight into its environmental fate.
pH: The rate of hydrolysis, a key degradation pathway for OPEs, is highly dependent on pH. For analogous triaryl phosphates like triphenyl phosphate, hydrolysis is significantly faster under alkaline conditions compared to neutral or acidic conditions. service.gov.ukepa.gov The hydrolysis of triphenyl phosphate to diphenyl phosphate has a reported half-life of 1.3 days at pH 9.5, while it is much slower at lower pH values. service.gov.uk This suggests that NPDPP is likely more stable in acidic to neutral waters and will degrade more rapidly in alkaline environments.
Temperature: Temperature affects the rate of both biotic and abiotic degradation processes. For OPEs in sediment, degradation rates are expected to be temperature-dependent. cdc.gov Increased temperatures generally accelerate microbial activity, which can lead to faster biodegradation. Conversely, lower temperatures, such as those found in deep water or during winter, would likely decrease the rate of degradation, leading to greater persistence of the compound. nih.gov
Organic Matter: The presence of organic matter in soil and sediment is a critical factor controlling the fate of hydrophobic compounds like NPDPP. nih.gov The compound strongly adsorbs to sediment and soil organic carbon. cdc.gov This sorption reduces its bioavailability in the water column, limiting uptake by some aquatic organisms but increasing exposure for sediment-dwelling species. nih.gov The interaction is complex; while organic matter provides sorption sites, competition for these sites between the phosphate moiety and other organic compounds can occur. mdpi.com Furthermore, the degradation of the nonylphenol portion of the molecule is known to be influenced by the presence of organic matter, which can affect microbial community structure and function. mdpi.com
Table 2: Influence of Environmental Factors on the Fate of this compound and Related Compounds
| Factor | Influence | Compound(s) Studied | Finding | Source |
|---|---|---|---|---|
| pH | Affects hydrolysis rate | Triphenyl Phosphate | Hydrolysis is significantly faster in alkaline (pH 9.5) conditions than in acidic or neutral conditions. | service.gov.ukepa.gov |
| pH | Affects biodegradation | Nonylphenol | Optimal pH for biodegradation reported to be around 7.0. | nih.govmdpi.com |
| Temperature | Affects degradation rate | Organophosphate Esters | Degradation rates in sediment are dependent on temperature. | cdc.gov |
| Organic Matter | Affects sorption | Organophosphate Esters | High hydrophobicity leads to strong sorption to soil and sediment organic matter. | cdc.govnih.gov |
Ecotoxicological Investigations of Nonylphenyl Diphenyl Phosphate
Bioaccumulation and Trophic Transfer in Aquatic Food Webs
Nonylphenyl diphenyl phosphate (B84403) (NPDPP) is a compound of ecotoxicological concern due to its potential to accumulate in living organisms and move up the food chain. Its behavior in aquatic environments is influenced by its physical and chemical properties, particularly its hydrophobicity.
Bioconcentration and Bioaccumulation Factors in Aquatic Organisms (Algae, Invertebrates, Fish)
The bioconcentration factor (BCF) and bioaccumulation factor (BAF) are key metrics used to quantify the accumulation of a chemical in an organism from the surrounding environment. For NPDPP and related compounds, these factors have been estimated in various aquatic species.
Due to its high hydrophobicity, nonylphenol (NP), a related compound, is known to accumulate in aquatic organisms. researchgate.net Its high log Kow value of 4.48 indicates a tendency to partition from water into the fatty tissues of organisms. nih.gov Bioaccumulation of NP has been observed in algae, fish, and aquatic birds. nih.gov Studies on zebrafish have shown that while NP accumulates, it can also be eliminated, with a half-life of 1.75-2.45 days for the whole fish. nih.gov The bioconcentration factors (BCFss) for NP in zebrafish were determined to be between 104 and 112 L·kg⁻¹ in the whole body. nih.gov Another study found a high BCF of 1440 for NP in the viscera of zebra fish. nih.gov
For organophosphate esters, a class of compounds that includes NPDPP, bioaccumulation is largely controlled by hydrophobicity. uantwerpen.be In a study on a commercial hydraulic fluid containing NPDPP, the bioconcentration factor in lake trout was estimated to be 691 ± 223 l/kg. service.gov.uk It's important to note that BCF values can be influenced by experimental conditions, and field-measured bioaccumulation factors (BAFs) are often considered more representative of real-world scenarios. cdnsciencepub.comus.es
Table 1: Bioconcentration and Bioaccumulation of Nonylphenyl Diphenyl Phosphate and Related Compounds in Aquatic Organisms
| Compound | Organism | Factor Type | Value | Reference |
|---|---|---|---|---|
| This compound | Lake trout | BCF | 691 ± 223 l/kg | service.gov.uk |
| Nonylphenol | Zebrafish | BCFss (whole body) | 104-112 L·kg⁻¹ | nih.gov |
| Nonylphenol | Zebra fish | BCF (viscera) | 1440 | nih.gov |
Trophic Magnification and Biomagnification Potential
Trophic magnification, described by the trophic magnification factor (TMF), refers to the increasing concentration of a substance in organisms at successively higher levels in a food web. A TMF greater than 1 indicates that the chemical is biomagnifying.
The biomagnification potential of organophosphate esters is influenced by their hydrophobicity and their metabolism by organisms at different trophic levels. uantwerpen.be For instance, 2-ethylhexyl diphenyl phosphate, a compound structurally similar to NPDPP, was found to biomagnify in the fish food web of Taihu Lake, with a TMF of 3.61. uantwerpen.be This was attributed to its high hydrophobicity and slower metabolism in fish at higher trophic levels. uantwerpen.be
Conversely, modeling studies on nonylphenol (NP) and its ethoxylates have estimated biomagnification factors (BMFs) to be around 1 for most trophic levels, suggesting limited biomagnification. kwrwater.nl However, for top predators like carnivorous mammals and birds, the estimated BMFs varied more widely, from 0.1 to 2.4, depending on their ability to metabolize the compounds. kwrwater.nl The transfer of pollutants through the food web is a complex process influenced by the structure of the food web and the specific characteristics of the pollutant and the environment. cardiff.ac.uk
Factors Influencing Bioavailability (e.g., hydrophobicity, sediment interaction)
The bioavailability of a chemical, or the extent to_which it can be taken up by an organism, is governed by several factors. For hydrophobic compounds like NPDPP, these include its tendency to dissolve in fats (hydrophobicity) and its interaction with sediments in the aquatic environment.
The high hydrophobicity of NPDPP, indicated by its high octanol-water partition coefficient (log Kow), is a primary driver of its bioaccumulation potential. nih.govvulcanchem.com Compounds with high hydrophobicity tend to move from the water column into the lipid-rich tissues of aquatic organisms. nih.gov
Sediment plays a crucial role in the fate of hydrophobic compounds in aquatic systems. nih.govnih.gov These chemicals can adsorb to sediment particles, which can act as a sink, removing them from the water column. nih.govnih.gov However, benthic organisms, which live in or on the sediment, can be exposed to higher concentrations of these compounds through ingestion of contaminated sediment. nih.govuantwerpen.be Studies have shown that for hydrophobic organophosphate esters, ingestion of sediment can be a significant exposure route for benthic invertebrates. uantwerpen.be The strong adsorption of highly hydrophobic compounds to sediment can also limit their bioavailability to some organisms. uantwerpen.be
Mechanisms of Aquatic Ecotoxicity
The ecotoxicity of NPDPP in aquatic environments is a significant concern, particularly its potential to interfere with the endocrine systems of aquatic organisms.
Endocrine Disruption in Aquatic Vertebrates and Invertebrates
Endocrine disrupting compounds (EDCs) are substances that can interfere with the normal functioning of the endocrine system, which regulates crucial biological processes such as growth, development, and reproduction. nih.gov Nonylphenol, a related compound to NPDPP, is a well-documented endocrine disruptor with estrogenic activity. nih.govmdpi.com
Exposure to EDCs can lead to a range of adverse effects in aquatic organisms, including altered sex determination, reduced growth rates, and reproductive delays. nih.gov These compounds can mimic or block the action of natural hormones, disrupt their synthesis and metabolism, or interfere with hormone receptors. nih.gov
Estrogenic Activity and Reproductive Impairment
The estrogenic activity of a compound refers to its ability to mimic the effects of estrogen, a primary female sex hormone. In aquatic environments, exposure to estrogenic compounds can lead to the feminization of male organisms and other reproductive impairments.
Nonylphenol (NP) has been shown to exhibit estrogenic activity in various aquatic organisms. mdpi.comresearchgate.net In fish, exposure to NP can induce the production of vitellogenin, a female-specific egg yolk protein, in males. nih.gov This is a widely used biomarker for exposure to estrogenic compounds. nih.gov Such exposure can lead to the development of intersex characteristics in male fish, where both male and female reproductive tissues are present in the gonads, as well as reduced male fertility. nih.govmdpi.com
Studies have demonstrated that exposure to NP can cause feminization in aquatic organisms, reduce male fertility, and decrease the survival of young animals. nih.gov For instance, zebrafish exposed to NP in their diet showed elevated levels of vitellogenin. researchgate.net The estrogenic potency of nonylphenol can vary depending on the specific isomer, with branched isomers generally showing stronger activity. researchgate.net These reproductive impairments, even at low environmental concentrations, highlight the significant ecological risk posed by estrogenic compounds like NPDPP and its related substances. researchgate.net
Interference with Hormonal Homeostasis
This compound (NPDP) is an organophosphate compound that contains a nonylphenol moiety. Nonylphenol (NP) itself is a well-documented endocrine-disrupting chemical (EDC). nih.govresearchgate.net EDCs are substances that can interfere with the body's endocrine system, leading to adverse developmental, reproductive, neurological, and immune effects. openbiotechnologyjournal.commdpi.com
In aquatic organisms, NP has been shown to mimic natural hormones, particularly estrogen, which can lead to the feminization of male fish. nih.govresearchgate.net This includes the induction of vitellogenin, a female-specific egg yolk protein, in males, along with other gonadal abnormalities that can reduce fertility. nih.gov The presence of NPDP in aquatic environments raises concerns due to its structural similarity to NP and its potential to exert similar endocrine-disrupting effects. Exposure to various EDCs can result in an imbalance of hormones associated with the hypothalamus-pituitary-gonad axis in aquatic species. mdpi.com While direct studies extensively detailing the specific mechanisms of hormonal interference by NPDP are not as common as for its constituent part, nonylphenol, the established estrogenic activity of NP suggests a potential pathway for NPDP's endocrine-disrupting activity. nih.govtandfonline.com
Neurotoxicity in Aquatic Organisms
Substances chemically related to this compound have demonstrated neurotoxic potential in aquatic species. For instance, 4-nonylphenol (B119669) (4-NP), a related compound, has been found to induce neurotoxicity in adult zebrafish (Danio rerio). nih.gov Exposure to 4-NP resulted in behavioral changes, such as anxiety-like symptoms and adversely affected exploratory behavior. nih.gov
The neurotoxic effects of many environmental pollutants are often linked to the inhibition of acetylcholinesterase (AChE), an essential enzyme in the nervous system. researchgate.netmdpi.com Inhibition of AChE disrupts nerve signal transmission, leading to a range of toxic effects. Nanoplastics contaminated with other pollutants have been shown to cross the blood-brain barrier in aquatic organisms, increasing their neurotoxic potential. researchgate.netmdpi.com Although direct comprehensive studies on the neurotoxicity of NPDP are limited, its classification as an organophosphate ester suggests a potential for neurotoxic effects, as this class of chemicals is known to target the nervous system. mdpi.comfrontiersin.org
Oxidative Stress Induction and Cellular Responses in Aquatic Biota
Exposure to this compound and related compounds can lead to oxidative stress in the cells of aquatic organisms. Oxidative stress occurs when there is an imbalance between the production of reactive oxygen species (ROS) and the ability of an organism's antioxidant defense system to detoxify these reactive products. frontiersin.org This imbalance can cause damage to vital cellular components like lipids, proteins, and DNA. researchgate.net
Studies on 4-nonylphenol (4-NP) have demonstrated its capacity to induce oxidative stress in zebrafish. nih.gov This was evidenced by a reduction in the activity of key antioxidant enzymes, including superoxide (B77818) dismutase (SOD) and catalase (CAT), and a decrease in glutathione (B108866) levels. nih.gov Concurrently, an increase in malondialdehyde (MDA), a marker of lipid peroxidation, was observed in the brain tissue of exposed fish. nih.gov Gene expression analysis further supported these findings, showing a downregulation of genes responsible for producing SOD and CAT. nih.gov Similarly, research on diphenyl phosphate (DPhP), another related organophosphate ester, revealed that it could down-regulate fatty acid oxidation and inhibit oxidative phosphorylation in zebrafish. usask.ca These findings suggest that NPDP may exert toxicity through the induction of oxidative stress and subsequent cellular damage in aquatic life. frontiersin.org
Developmental and Growth Effects in Aquatic Organisms
Scientific investigations have identified that this compound (NPDP) can have detrimental effects on the development and growth of aquatic organisms. In a study involving early life stages of rainbow trout (Oncorhynchus mykiss), exposure to a commercial hydraulic fluid mixture (Pydraul 50E) containing 40% NPDP resulted in significant adverse effects on growth after 60 days. service.gov.uk
Another study evaluated the chronic toxicity of five different alkyl-aryl phosphate esters on fathead minnows (Pimephales promelas). epa.gov The results indicated that NPDP, as a component of the tested mixtures, contributed to reduced growth in these fish. For example, exposure to the commercial product Santicizer 148, which contains NPDP, led to reduced growth at nominal concentrations of 0.38 and 0.75 mg/L. epa.gov The broader category of endocrine-disrupting compounds, which includes the nonylphenol component of NPDP, is known to cause a range of developmental issues in aquatic life, from reduced hatching rates to physical malformations. nih.govmdpi.com
The table below summarizes findings on the growth effects of hydraulic fluid mixtures containing this compound on fathead minnows over a 90-day exposure period.
| Chemical Mixture | Nominal Concentration (mg/L) | Observed Effect on Growth | Exposure Duration (days) |
|---|---|---|---|
| Pydraul 50E | 1.0 | Significant reduction | 30 |
| Pydraul 50E | 1.0 | No significant adverse effects | 90 |
| Santicizer 148 | 0.38 | Growth reduction | Not specified |
| Santicizer 148 | 0.75 | Growth reduction | Not specified |
Immunotoxicity in Aquatic Organisms
Exposure to environmental contaminants, including compounds related to this compound, can compromise the immune systems of aquatic organisms, a phenomenon known as immunotoxicity. nih.govwur.nl The nonylphenol component of NPDP has been shown to elicit dose-dependent effects on the immune-physiological functions of fish. murdoch.edu.au Studies on rainbow trout exposed to nonylphenol revealed changes in hematological parameters, such as a decrease in red and white blood cell counts, and alterations in the levels of key immune molecules like lysozyme (B549824) and immunoglobulins. murdoch.edu.au
Wastewater effluents, which are a primary source of such pollutants entering aquatic ecosystems, have been linked to impaired immune systems in aquatic animals. nih.gov While direct and extensive research on the specific immunotoxic effects of this compound is limited, the known effects of its structural component, nonylphenol, suggest a potential for NPDP to adversely affect the immune health of aquatic biota. murdoch.edu.auresearchgate.net This could lead to increased susceptibility to diseases and parasites, potentially impacting the sustainability of natural fish populations. murdoch.edu.au
Species Sensitivity and Comparative Ecotoxicology Across Aquatic Taxa
The toxicity of this compound (NPDP) and related compounds varies among different aquatic species. Comparative studies are essential for understanding the broader ecological risk posed by this chemical. Nonylphenol (NP), a key component of NPDP, demonstrates significant acute toxicity to a wide range of aquatic life, including phytoplankton, zooplankton, invertebrates, amphibians, and fish. nih.govresearchgate.net
A comparative study on the acute toxicity of five different phosphate esters, including a mixture containing NPDP (Santicizer 148), was conducted on four freshwater fish species. epa.gov The 96-hour median lethal concentration (LC50) values, which represent the concentration required to kill 50% of the test population, showed variability among the species. For instance, rainbow trout and bluegills were generally less sensitive to the tested phosphate esters than fathead minnows and channel catfish. epa.gov However, sensitivity can be species-specific, as channel catfish were more sensitive to certain mixtures than other tested species. epa.gov
The table below presents the 96-hour LC50 values for different fish species exposed to a phosphate ester mixture containing this compound.
| Species | Common Name | Phosphate Ester Mixture | 96-hr LC50 (mg/L) |
|---|---|---|---|
| Oncorhynchus mykiss | Rainbow Trout | Santicizer 148 | >0.75 |
| Pimephales promelas | Fathead Minnow | Santicizer 148 | 0.44 |
| Ictalurus punctatus | Channel Catfish | Santicizer 148 | 0.30 |
| Lepomis macrochirus | Bluegill | Santicizer 148 | 0.72 |
Studies on phytoplankton have shown that the green alga Scenedesmus subspicatus is among the most sensitive species to nonylphenol, indicating that organisms at the base of the aquatic food web are also at risk. europa.eu While comprehensive data comparing the sensitivity of NPDP across phytoplankton, zooplankton, fish, and amphibians is not fully available, the existing information on related compounds underscores the importance of considering species-specific sensitivities in ecological risk assessments. researchgate.netmdpi.com
Advanced Analytical Methodologies for Nonylphenyl Diphenyl Phosphate
Sample Preparation Techniques for Diverse Environmental Matrices (Water, Sediment, Biota, Sludge)
Effective sample preparation is a critical first step in the analysis of Nonylphenyl diphenyl phosphate (B84403) from complex environmental samples. The goal is to extract the target analyte from the matrix and concentrate it while minimizing interferences that could affect subsequent analysis. The choice of technique depends on the specific characteristics of the sample matrix.
Extraction Methodologies (e.g., Ultrasonic-Assisted Extraction, Solid-Phase Extraction)
A variety of extraction methods are employed for isolating NPDPP and other organophosphate flame retardants (OPFRs) from environmental samples. nih.gov These techniques aim to efficiently transfer the analyte from the sample matrix to a solvent.
Ultrasonic-Assisted Extraction (UAE) is a widely used technique for solid and semi-solid samples like sediment, biota, and sludge. nih.govresearchgate.net This method utilizes high-frequency sound waves to create cavitation bubbles in the solvent. The collapse of these bubbles generates localized high pressure and temperature, enhancing the penetration of the solvent into the sample matrix and facilitating the release of the target compounds. academicjournals.org Key advantages of UAE include its high extraction efficiency, reduced solvent consumption, and shorter extraction times compared to traditional methods like Soxhlet extraction. nih.govacademicjournals.org For instance, a mixture of n-hexane and acetone (B3395972) has been effectively used for the ultrasonic extraction of OPFRs from dust and wipe samples. nih.gov The process typically involves sonicating the sample with a suitable solvent for a set duration, followed by centrifugation to separate the extract from the solid residue. nih.gov
Solid-Phase Extraction (SPE) is the preferred method for extracting OPFRs from water samples. mdpi.com It offers high recovery rates and good precision. mdpi.com In SPE, a water sample is passed through a cartridge containing a solid adsorbent material. The target analytes, including NPDPP, are retained on the sorbent while the water and other polar components pass through. The retained analytes are then eluted with a small volume of an organic solvent. Polystyrene-divinylbenzene (PSDVB) is a common sorbent used for this purpose. The efficiency of SPE is influenced by factors such as the type of sorbent, sample pH, and the eluting solvent. researchgate.net For example, Oasis HLB cartridges are frequently used for the automated SPE of various organic contaminants from water. nih.gov
The following table summarizes common extraction methodologies for NPDPP in different environmental matrices.
| Environmental Matrix | Extraction Methodology | Key Parameters & Solvents | Reference |
| Water | Solid-Phase Extraction (SPE) | Sorbent: Polystyrene-divinylbenzene (PSDVB), Oasis HLB; Eluent: Dichloromethane/Diethyl ether, Ethyl acetate, Methanol/Dichloromethane | nih.govgov.bc.ca |
| Sediment | Ultrasonic-Assisted Extraction (UAE) | Solvent: n-hexane/acetone, Dichloromethane/hexane (B92381) | nih.govresearchgate.net |
| Biota | Ultrasonic-Assisted Extraction (UAE) | Solvent: Acetonitrile (B52724), n-hexane/acetone | nih.govresearchgate.net |
| Sludge | Ultrasonic-Assisted Extraction (UAE) | Solvent: Toluene | researchgate.net |
| Sludge (Freeze-dried) | Matrix-Solid Phase Dispersion (MSPD) | Dispersing Sorbent: Bondesil C18; Eluent: Acetone | ntnu.no |
Cleanup and Fractionation Procedures
Following extraction, a cleanup step is often necessary to remove co-extracted matrix components that can interfere with the chromatographic analysis. nih.gov These interferences can cause matrix effects, leading to inaccurate quantification.
Solid-Phase Extraction (SPE) cartridges can also be used for cleanup. For instance, Florisil or silica (B1680970) gel are commonly used adsorbents to remove polar interferences from the sample extract. nih.govmdpi.com In the analysis of biota samples, which are rich in lipids, a cleanup step is crucial. This can involve partitioning the extract between hexane and acetonitrile to remove lipids. researchgate.net Dispersive solid-phase extraction (d-SPE) with primary secondary amine (PSA) bonded silica has also been shown to be effective in cleaning up extracts from lipid-rich matrices. researchgate.net
For sludge samples, a technique called Matrix-Solid Phase Dispersion (MSPD) has been developed. ntnu.no This method combines extraction and cleanup into a single step. In MSPD, the solid sample is blended with a sorbent material (like Bondesil C18), and this mixture is then packed into a column. A cleanup sorbent, such as deactivated Florisil, can be added on top before the analytes are eluted with a suitable solvent. ntnu.no
Chromatographic Separation and Detection
After sample preparation, the extract is analyzed using chromatographic techniques coupled with sensitive detectors to separate, identify, and quantify Nonylphenyl diphenyl phosphate.
Gas Chromatography-Mass Spectrometry (GC-MS/MS)
Gas chromatography-mass spectrometry (GC-MS) and its more advanced tandem version (GC-MS/MS) are powerful tools for the analysis of semi-volatile organic compounds like NPDPP. nih.gov In GC, the sample extract is vaporized and passed through a capillary column. The compounds are separated based on their boiling points and interaction with the column's stationary phase. mdpi.com The separated compounds then enter the mass spectrometer, which ionizes them and separates the resulting ions based on their mass-to-charge ratio, providing both qualitative and quantitative information. mdpi.com
For complex matrices, GC-MS/MS offers enhanced selectivity and sensitivity by reducing background noise. shimadzu.com This is achieved by selecting a specific precursor ion for the target analyte and then monitoring a specific product ion that is formed through collision-induced dissociation. This technique, known as multiple reaction monitoring (MRM), significantly improves the signal-to-noise ratio. shimadzu.com
Liquid Chromatography-Mass Spectrometry (LC-MS/MS)
Liquid chromatography-mass spectrometry (LC-MS/MS) is another widely used technique, particularly for compounds that are less volatile or thermally labile. nih.govmdpi.com In LC, the separation occurs in a liquid mobile phase that is pumped through a column packed with a solid stationary phase. hilarispublisher.com
LC-MS/MS has become a method of choice for analyzing many emerging contaminants, including OPFRs. nih.govnih.gov It offers high sensitivity and specificity, allowing for the detection of trace levels of NPDPP in various environmental samples. nih.gov Different ionization sources can be used, such as electrospray ionization (ESI) and atmospheric pressure chemical ionization (APCI), depending on the analyte's properties. nih.govnih.gov For instance, a method using LC-MS/MS with APCI has been developed for the quantification of tris(nonylphenyl)phosphite (TNPP), a precursor to nonylphenols, in food packaging. nih.gov
The following table provides an overview of typical instrumental conditions for NPDPP analysis.
| Technique | Column Type | Ionization Mode | Detection Mode | Reference |
| GC-MS/MS | DB-5ms or similar non-polar capillary column | Electron Ionization (EI) | Multiple Reaction Monitoring (MRM) | mdpi.comshimadzu.com |
| LC-MS/MS | C18 reversed-phase column | Electrospray Ionization (ESI), Atmospheric Pressure Chemical Ionization (APCI) | Multiple Reaction Monitoring (MRM) | nih.govnih.gov |
High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FL)
High-performance liquid chromatography with fluorescence detection (HPLC-FL) is a highly sensitive and selective method for compounds that are naturally fluorescent or can be chemically derivatized to become fluorescent. researchgate.netpsu.edu While NPDPP itself may not be strongly fluorescent, this technique is particularly relevant for the analysis of its degradation product, nonylphenol (NP). researchgate.netrsc.org
The analysis of NP often involves HPLC separation followed by fluorescence detection, which provides excellent sensitivity. researchgate.netresearchgate.netrsc.org For compounds that are not fluorescent, a derivatization step can be introduced to attach a fluorescent tag to the molecule. psu.edunih.gov This approach significantly enhances the detectability of the target analyte. For example, various derivatizing agents are available to react with phenolic compounds like nonylphenol, making them amenable to highly sensitive fluorescence detection. nih.gov
Qualitative and Quantitative Analysis Strategies
The accurate identification and quantification of this compound (NPDPP) and related organophosphate esters (OPEs) in complex environmental matrices require sophisticated analytical strategies. These methods are designed to overcome challenges such as low concentrations, matrix interference, and the presence of isomeric and transformed compounds.
Isotope Dilution Mass Spectrometry
Isotope Dilution Mass Spectrometry (IDMS) is a premier quantitative technique renowned for its high accuracy and precision. It is considered a definitive method for the analysis of trace organic contaminants, including OPEs. The fundamental principle of IDMS involves adding a known quantity of an isotopically labeled version of the target analyte (e.g., ¹³C- or ²H-labeled NPDPP) to the sample at the earliest stage of analysis. This labeled compound, or internal standard, behaves almost identically to the native analyte throughout extraction, cleanup, and instrumental analysis. researchgate.net
By measuring the ratio of the native analyte to the labeled standard using a mass spectrometer, typically a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system, analysts can accurately calculate the concentration of the target compound. researchgate.netnih.gov This approach effectively compensates for analyte losses during sample preparation and corrects for matrix-induced signal suppression or enhancement during analysis, which are common issues in complex samples like sediment, sludge, and biological tissues. nih.gov The use of isotopically labeled standards is crucial for improving data quality and validating analytical methods for emerging organic pollutants. researchgate.net
While specific applications detailing the use of an isotopically labeled NPDPP standard are not prevalent in the reviewed literature, the methodology is widely applied to the broader class of OPEs and other emerging contaminants. For instance, studies on other OPEs and endocrine disruptors like nonylphenol demonstrate the robustness of the IDMS approach in various matrices. nih.govnih.gov The development of a multi-class targeted LC-MS/MS method using isotopic dilution allows for the simultaneous quantification of 121 biomarkers, including 45 plasticizer metabolites, in human urine. nih.gov
Table 1: Key Parameters of Isotope Dilution Mass Spectrometry for Organophosphate Esters and Related Compounds This table is interactive. You can sort and filter the data by clicking on the headers.
| Analyte Class | Matrix | Instrumentation | Labeled Standard Use | Key Advantage | Reference |
|---|---|---|---|---|---|
| Emerging Organic Pollutants (EOPs) | Drinking Water, Wastewater, Surface Water | LC-MS/MS | Isotope Dilution Quantitation Standards (IDQS) | Corrects for matrix effects during SPE and LC/MS-MS analysis. | researchgate.net |
| 4-Nonylphenol (B119669) | Wastewater | UHPLC-ESI-MS/MS | ¹³C₁-labeled surrogate | Compensates for matrix effects and avoids need for calibration graph. | nih.gov |
| Bisphenol A, 4-octylphenol, 4-nonylphenol | Vegetable Oils | GC-MS | Isotope dilution | Achieves low matrix effects and reliable quantification. | nih.gov |
| Multi-class Chemicals (incl. Plasticizers) | Human Urine | LC-MS/MS | Isotopic dilution mass spectrometry | Simultaneous quantification of 121 biomarkers in a single extraction. | nih.gov |
Non-Target and Suspect Screening Approaches
Beyond quantifying known compounds, there is a growing need to identify previously unknown or unmonitored contaminants. Non-target and suspect screening (SNTS) approaches, facilitated by high-resolution mass spectrometry (HRMS) such as Quadrupole Time-of-Flight (Q-TOF) or Orbitrap systems, are powerful tools for this purpose. au.dkacs.org
Suspect Screening involves searching the acquired HRMS data against a curated list of compounds that are expected or suspected to be present in the sample based on manufacturing data or predicted environmental fate. acs.org
Non-Target Screening is a broader, more exploratory approach that aims to identify any and all compounds present in a sample without a pre-defined list. bmuv.de This involves complex data processing to detect peaks, propose elemental formulas, and elucidate chemical structures, often with the aid of in-silico fragmentation prediction software. acs.org
These screening strategies have proven invaluable for expanding the knowledge base of OPEs in the environment. nih.gov A study utilizing an integrated suspect and non-target screening strategy on 95 soil samples successfully identified 26 OPEs or OPE-like substances. nih.gov Among these, 16 were recognized in soil for the first time, highlighting the limitations of purely target-based analyses. nih.gov This research found that Bisphenol A bis(diphenylphosphate) (BPABDP) had a high detection frequency, suggesting its widespread use. nih.gov Furthermore, the study discovered four novel OPE structures, demonstrating the power of non-target analysis to uncover entirely new contaminants. nih.gov
Table 2: Selected Organophosphate Esters Identified in Soil via Suspect and Non-Target Screening This table is interactive. You can sort and filter the data by clicking on the headers.
| Compound Name | Abbreviation | Detection Frequency (%) | Concentration Range (ng/g dw) | Screening Type | Reference |
|---|---|---|---|---|---|
| Bisphenol A bis(diphenylphosphate) | BPABDP | 83.2 | ND - 385 | Suspect | nih.gov |
| (tert-butyl) phenyl bis(2,4-di-tert-butylphenyl) phosphate | TBPBDTBPP | 69.5 | - | Non-Target | nih.gov |
| Isodecyl diphenyl phosphate | IDDP | - | - | Suspect | nih.gov |
| Diphenyl 2-isopropylphenyl phosphate | 2IPPDPP | - | - | Suspect | nih.gov |
| Tricresyl phosphate | TCrP | - | - | Suspect | nih.gov |
*ND: Not Detected. Concentration data for some newly identified compounds were not fully quantified.*Quality Assurance and Quality Control in Environmental Analysis
Rigorous Quality Assurance and Quality Control (QA/QC) procedures are imperative to ensure that data generated from the environmental analysis of NPDPP and other OPEs are reliable, reproducible, and defensible. A comprehensive QA/QC program addresses potential errors at every stage of the analytical process, from sample collection to final data reporting.
Key components of a QA/QC protocol for OPE analysis include:
Procedural Blanks: Laboratory processing blanks, typically using purified water or solvent, are analyzed with each batch of samples. duke.edu They are used to monitor for and identify any background contamination introduced by solvents, reagents, or glassware during the analytical procedure. acs.orgduke.edu Sample results are often corrected for blank concentrations, and compounds with levels less than a set multiple (e.g., three times) of the background abundance in blanks may be considered non-detects. acs.org
Field Blanks: These are samplers or sample containers that are taken to the sampling site, exposed to the site conditions without collecting a sample, and then handled and analyzed alongside the actual environmental samples. oup.com They help assess contamination that may occur during sampling, transport, and storage.
Labeled Internal Standards: As discussed in the IDMS section, isotopically labeled standards are added to every sample before extraction. duke.edu Their recovery is evaluated to ensure the efficiency and consistency of the sample preparation method. duke.edu
Matrix Spikes/Recovery: A known quantity of the target analytes is added to a duplicate of a real environmental sample before extraction. The recovery of this spike is calculated to evaluate the performance and efficiency of the method within a specific, often complex, matrix. acs.org Studies report relative recoveries typically ranging from 80% to 130%. acs.org
Standard Reference Materials (SRMs): When available, SRMs from recognized institutions like the National Institute of Standards and Technology (NIST) are analyzed. duke.edu These materials contain certified concentrations of target analytes, and analyzing them provides an independent verification of the method's accuracy. duke.edu
Limits of Detection (LOD) and Quantification (LOQ): The LOD (the lowest concentration that can be reliably distinguished from the background noise) and LOQ (the lowest concentration that can be quantitatively measured with acceptable precision and accuracy) must be determined for each analyte. acs.orgnih.gov These are often calculated based on the signal-to-noise ratio (e.g., S/N of 3 for LOD and 10 for LOQ) or from the standard deviation of blank measurements. acs.orgnih.gov
Table 3: Common Quality Assurance/Quality Control (QA/QC) Parameters in OPE Analysis This table is interactive. You can sort and filter the data by clicking on the headers.
| QA/QC Parameter | Purpose | Typical Procedure/Criteria | Reference |
|---|---|---|---|
| Procedural Blank | Assess laboratory contamination | Analyzed with each sample batch. Results corrected for blank levels. | duke.eduacs.org |
| Matrix Spike Recovery | Evaluate method efficiency in a specific matrix | Spiking a real sample with known analyte amounts. Recoveries often in the 70-130% range. | acs.org |
| Labeled Standard Recovery | Correct for analyte loss and matrix effects | Isotopically labeled standards added to all samples prior to extraction. | duke.edu |
| Standard Reference Material (SRM) | Verify method accuracy | Analysis of materials with certified analyte concentrations (e.g., NIST SRM 3673 for urine). | duke.edu |
| LOD/LOQ Determination | Establish method sensitivity | Based on signal-to-noise ratio (S/N ≥ 3 for LOD, S/N ≥ 10 for LOQ) or standard deviation of blanks. | acs.orgnih.gov |
Environmental Risk Assessment Frameworks for Nonylphenyl Diphenyl Phosphate
Methodologies for Ecological Risk Assessment
The ecological risk assessment of Nonylphenyl diphenyl phosphate (B84403) (NPDP) involves a structured framework to evaluate the potential adverse effects on ecosystems. This process integrates hazard characterization, exposure assessment, and risk characterization to provide a scientific basis for environmental management decisions.
Hazard Characterization and Dose-Response Relationships
Hazard characterization aims to identify the potential for a chemical to cause adverse effects in ecological receptors and to quantify the relationship between the dose (or concentration) and the response. For Nonylphenyl diphenyl phosphate, this involves analyzing data from ecotoxicity studies on various aquatic and terrestrial organisms. NPDP is often a component of complex mixtures, such as phosphate ester hydraulic fluids (e.g., Pydraul 50E), and its toxicity is evaluated alongside other components like triphenyl phosphate (TPP) and cumylphenyl diphenyl phosphate (CPDP). astm.orgepa.gov
Key toxicity endpoints used in hazard characterization include:
LC50 (Lethal Concentration 50): The concentration of a chemical in water that is lethal to 50% of a test population over a specific duration.
EC50 (Effective Concentration 50): The concentration that causes a defined effect (e.g., immobilization, growth inhibition) in 50% of the test population.
NOEC (No-Observed-Effect Concentration): The highest tested concentration at which no statistically significant adverse effect is observed compared to a control group.
Table 1: Illustrative Ecotoxicity Data for Organophosphate Esters (including NPDP-containing mixtures)
| Organism | Test Type | Endpoint | Concentration (mg/L) | Compound/Mixture | Source |
|---|---|---|---|---|---|
| Fathead Minnow (Pimephales promelas) | Chronic | Reduced Growth | 1.0 | Pydraul 50E | epa.gov |
| Sludge Microorganisms | - | Toxic Effects | 13 | Organophosphate Esters | nih.gov |
Exposure Assessment in Environmental Compartments
Exposure assessment evaluates the co-occurrence of a chemical with ecological receptors by measuring or predicting its concentration in various environmental media. NPDP is released into the environment primarily through leakage and disposal of industrial fluids where it is used. astm.org Its physicochemical properties influence its distribution and persistence.
Water and Sediment: Upon release into aquatic systems, NPDP, like other organophosphate esters, tends to partition from the water column to the sediment due to its hydrophobic nature. nih.gov One microcosm study observed that after 28 days, a significant fraction (38-47%) of a hydraulic fluid mixture remained in the sediment, with approximately 90% of that fraction being NPDP and CPDP. nih.gov This indicates that sediment is a major sink for NPDP.
Biota: The potential for bioaccumulation is a key aspect of exposure assessment. Organophosphate esters, including NPDP, have been detected in fish tissues, particularly near manufacturing facilities. nih.gov The bioconcentration potential is related to the compound's octanol-water partition coefficient (Kow); larger organophosphate esters with higher Kow values tend to concentrate more in the fatty tissues of fish. nih.gov A study on lake trout estimated the bioconcentration factor (BCF) for NPDP to be 691 ± 223 L/kg. service.gov.uk
Table 2: Environmental Distribution and Bioaccumulation of this compound
| Environmental Compartment | Finding | Source |
|---|---|---|
| Sediment | Primary sink for NPDP in aquatic systems. | nih.gov |
| Fish Tissue | Detected at concentrations of 0.1-0.9 µg/g near manufacturing sites. | nih.gov |
| Bioconcentration Factor (BCF) | Estimated at 691 ± 223 L/kg in lake trout. | service.gov.uk |
Species Sensitivity Distribution (SSD) Modeling for Deriving Ecotoxicological Thresholds
Species Sensitivity Distribution (SSD) is a statistical method used in ecological risk assessment to model the variation in sensitivity of different species to a specific chemical. researchgate.netpsu.edu An SSD is a cumulative probability distribution of toxicity data (e.g., LC50 or NOEC values) for multiple species. vliz.benomresearch.cn By fitting a statistical distribution (such as log-normal or log-logistic) to these data, one can estimate the concentration that is protective of a certain percentage of species in an ecosystem. psu.eduepa.gov
The primary output of an SSD model is the Hazardous Concentration for x% of species (HCx). The HC5, which is the concentration estimated to be hazardous to 5% of species, is a commonly used threshold for deriving environmental quality standards. psu.edu
Data Compilation: Gathering chronic toxicity data (e.g., NOECs) for NPDP across a range of aquatic species representing different trophic levels (e.g., algae, invertebrates, fish). nomresearch.cn
Model Fitting: Fitting a cumulative distribution function to the log-transformed toxicity values. epa.gov
HC5 Derivation: Calculating the HC5 from the fitted distribution, which represents the concentration at which 95% of species are expected to be protected. psu.edu
This approach is considered more reliable than using assessment factors on the single most sensitive species, as it incorporates data from a broader community of organisms. researchgate.net
Predicted No-Effect Concentrations (PNECs) Derivation and Application
The Predicted No-Effect Concentration (PNEC) is the concentration of a substance below which adverse effects on the ecosystem are not expected to occur. PNECs are crucial benchmarks for risk assessment and are typically derived from ecotoxicity data using one of two main approaches.
Assessment Factor (AF) Method: This method is used when toxicity data are limited. A PNEC is calculated by dividing the lowest available toxicity value (e.g., a chronic NOEC or an acute LC50) by an assessment factor (or safety factor). The size of the AF (typically ranging from 10 to 1000) depends on the quantity and quality of the available data; a larger AF is used when there is greater uncertainty. unipd.it
Species Sensitivity Distribution (SSD) Method: When sufficient toxicity data are available (ideally for 8-10 or more species covering different trophic levels), the SSD method is preferred. The PNEC is derived by applying a small assessment factor (typically between 1 and 5) to the HC5 value obtained from the SSD model. researchgate.netresearchgate.net
For NPDP, a PNEC could be derived using the AF method on the most sensitive species for which data exists. However, given its presence in mixtures, a more robust assessment would use toxicity data for the compound itself to develop an SSD and derive a more scientifically defensible PNEC. The application of the PNEC is central to risk characterization, where it is compared against the Measured or Predicted Environmental Concentration (MEC or PEC).
Table 3: Framework for PNEC Derivation
| Derivation Method | Required Data | Calculation | Comment |
|---|---|---|---|
| Assessment Factor (AF) | Lowest short-term L(E)C50 or long-term NOEC from one or more trophic levels. | PNEC = Lowest Toxicity Value / AF | Used when data are scarce; high uncertainty. |
| Species Sensitivity Distribution (SSD) | Long-term NOECs for multiple species across different trophic levels. | PNEC = HC5 / AF (small) | Preferred method; provides higher confidence and ecological relevance. researchgate.net |
Risk Characterization and Quotient Analysis
Risk characterization is the final step in the risk assessment process, where the likelihood of adverse ecological effects is estimated. This is typically done by comparing the environmental exposure concentration with the concentration at which no adverse effects are expected. The most common method is the Risk Quotient (RQ) analysis. researchgate.net
The Risk Quotient is calculated as the ratio of the Predicted Environmental Concentration (PEC) or Measured Environmental Concentration (MEC) to the Predicted No-Effect Concentration (PNEC):
RQ = PEC / PNEC or RQ = MEC / PNEC researchgate.net
The resulting RQ value is compared to a threshold level, typically 1.0, to determine the potential for risk:
RQ < 1: The environmental concentration is below the level expected to cause harm, indicating a low risk.
RQ ≥ 1: The environmental concentration exceeds the no-effect level, indicating a potential risk to the ecosystem that may require further investigation or risk management measures. gdc.govt.nz
For NPDP, risk characterization would involve comparing measured concentrations in water and sediment nih.gov with a derived PNEC. While specific RQ values for NPDP are not widely published, assessments of related compounds like triphenyl phosphate (TPP) have sometimes shown potential risks in the sediment compartment. nih.gov A similar approach for NPDP would be necessary for a complete ecological risk assessment.
Cumulative Risk Assessment Approaches for Mixtures of Contaminants
This compound is rarely used in isolation; it is typically a component of commercial formulations like hydraulic fluids and plasticizers, alongside other aryl phosphates such as triphenyl phosphate (TPP) and cumylphenyl diphenyl phosphate (CPDP). astm.orgepa.govwho.int Therefore, assessing the risk of NPDP alone may underestimate the total risk to the environment. Cumulative risk assessment (CRA) addresses the combined risk from simultaneous exposure to multiple chemical stressors.
For mixtures of organophosphate esters, which are expected to have similar modes of toxic action, the principle of Concentration Addition (CA) is often applied. This model assumes that the components of the mixture act as if they are dilutions of one another, and their combined toxicity is the sum of their individual concentrations scaled by their potencies.
The assessment of mixtures like Pydraul hydraulic fluids inherently considers the combined effects of its components during whole-product toxicity testing. astm.orgepa.gov A comprehensive CRA would involve:
Identifying all co-occurring organophosphate esters in relevant environmental compartments.
Determining the environmental concentrations of each component.
Calculating a mixture risk quotient, often by summing the individual risk quotients of the components (Sum of Toxic Units).
This approach provides a more realistic evaluation of the ecological risk posed by complex industrial products containing NPDP and other related contaminants. oecd.org
Regulatory Context and Application of Environmental Risk Assessment
The environmental risk assessment of this compound (NPDPP) and related compounds is guided by a complex web of international and national regulations. These frameworks are designed to protect the environment from potential adverse effects of chemicals by requiring systematic evaluation of their hazards and exposure. The regulatory context dictates the necessity and scope of environmental risk assessments, which in turn provide the scientific basis for regulatory actions such as restrictions, authorizations, or bans.
Several major regulatory bodies worldwide have established frameworks that apply to organophosphate esters like NPDPP, often focusing on the broader category of alkylphenols or specific degradation products like nonylphenol (NP).
Regulatory Frameworks Overview
Key international and national regulations influence the management of NPDPP and its constituents. In the European Union, the Registration, Evaluation, Authorisation and Restriction of Chemicals (REACH) regulation is the primary legislation. satra.comlegislation.gov.ukservice.gov.uk Under REACH, substances may be identified as Substances of Very High Concern (SVHC) and placed on the Candidate List for potential inclusion in the Authorisation List, which would restrict their use. satra.comeuropa.eu Nonylphenol, a key component and degradation product, is listed as a priority hazardous substance under the Water Framework Directive and is subject to restrictions. nih.govnih.gov
In the United States, the Environmental Protection Agency (EPA) manages chemical risks under the Toxic Substances Control Act (TSCA). epa.gov The EPA has proposed a Significant New Use Rule (SNUR) for certain nonylphenols and nonylphenol ethoxylates (NPEs), which would require manufacturers to notify the EPA before resuming uses that have been phased out. epa.govactagroup.com Additionally, some organophosphate flame retardants have been added to the TSCA Priority Testing List to gather more data on their potential risks. federalregister.gov
Other countries have also implemented controls. For instance, Australia's National Industrial Chemicals Notification and Assessment Scheme (NICNAS) has conducted assessments on nonylphenols and their derivatives under its Inventory Multi-tiered Assessment and Prioritisation (IMAP) framework. industrialchemicals.gov.auindustrialchemicals.gov.au Japan's Chemical Substances Control Law also regulates related compounds. env.go.jp
The following table summarizes the key regulatory frameworks and their relevance to this compound and its associated compounds.
| Regulatory Body/Jurisdiction | Regulation/Framework | Key Provisions and Relevance to this compound | Source Index |
|---|---|---|---|
| European Union | REACH (Registration, Evaluation, Authorisation and Restriction of Chemicals) | Requires industry to manage chemical risks. Nonylphenol, a component/degradant of NPDPP, is on the Candidate List of Substances of Very High Concern (SVHC) and is restricted under Annex XVII. | satra.comlegislation.gov.ukservice.gov.ukeuropa.eu |
| European Union | Water Framework Directive (WFD) | Identifies nonylphenol as a priority hazardous substance, aiming for its progressive reduction from discharges. Sets environmental quality standards (EQS) for water bodies. | nih.govnih.gov |
| United States | Toxic Substances Control Act (TSCA) | Authorizes the EPA to regulate chemicals. The EPA has used TSCA to propose a Significant New Use Rule (SNUR) for certain nonylphenols and their ethoxylates and to add organohalogen and phosphate ester flame retardants to a Priority Testing List. | epa.govactagroup.comfederalregister.gov |
| United States | Emergency Planning and Community Right-to-Know Act (EPCRA) Section 313 | Requires facilities to report releases of certain toxic chemicals. A nonylphenol category was added to the list of reportable chemicals. | actagroup.com |
| Australia | IMAP (Inventory Multi-tiered Assessment and Prioritisation) Framework | Administered by NICNAS (now AICIS), this framework assesses the environmental risks of industrial chemicals. Nonylphenol ethoxylates and their derivatives have undergone a Tier II environmental risk assessment. | industrialchemicals.gov.auindustrialchemicals.gov.au |
| International | IPCS Framework for Integrated Risk Assessment | The World Health Organization's International Programme on Chemical Safety (IPCS) developed a framework to promote a holistic approach to risk assessment, addressing both human health and ecological risks. This has been applied in a case study for nonylphenol. | who.int |
Application of Environmental Risk Assessment
The environmental risk assessment (ERA) for NPDPP follows a structured, scientific process to evaluate the potential for adverse ecological effects. The process generally involves four main steps: hazard identification, dose-response assessment, exposure assessment, and risk characterization. who.int
Hazard Identification and Effects Assessment : This step involves evaluating the intrinsic hazardous properties of the substance. For NPDPP and its components, the primary concern is aquatic toxicity. epa.gov Risk assessments rely on ecotoxicity data from studies on various aquatic organisms representing different trophic levels, such as algae, invertebrates (e.g., Daphnia magna), and fish (e.g., fathead minnow). env.go.jpaloki.hu Both acute (short-term) and chronic (long-term) toxicity data are used to determine endpoints like the LC50 (lethal concentration for 50% of test organisms) and the NOEC (no-observed-effect concentration). env.go.jp For instance, chronic toxicity studies for a related compound, triphenyl phosphate, found a 30-day NOEC of 87 µg/L for the fish Pimephales promelas. env.go.jp From these values, a Predicted No-Effect Concentration (PNEC) is derived, often by applying an assessment factor to the lowest reliable toxicity value to account for uncertainties. env.go.jpresearchgate.net
Exposure Assessment : This step estimates the concentration of the chemical that is or will be present in the environment. It considers the entire lifecycle of the substance, including production, use, and disposal, which can lead to releases into water, soil, and air. service.gov.uk Due to uses in products like lubricants and plastics, NPDPP and its degradants can enter the environment through wastewater streams. industrialchemicals.gov.aubund.de Environmental fate models, such as the Mackay-Type Level III Fugacity Model, are used to predict how the chemical will be distributed among different environmental compartments (water, soil, sediment, air). env.go.jp Because NPDPP and especially its nonylphenol degradant are hydrophobic, they are expected to partition significantly to sediment and sludge in wastewater treatment plants. nih.govindustrialchemicals.gov.aualoki.hu
Risk Characterization : In the final step, the potential for ecological risk is determined by comparing the exposure assessment results with the effects assessment results. This is typically done by calculating a risk quotient (RQ), which is the ratio of the Predicted Environmental Concentration (PEC) to the Predicted No-Effect Concentration (PNEC). researchgate.net An RQ value greater than 1 indicates a potential risk to the environment, which may trigger regulatory action. Assessments have shown potential risks to surface water and sediment compartments for related triaryl phosphates. service.gov.uk
The following table presents representative data used in the environmental risk assessment of related aryl phosphates and nonylphenol.
| Parameter | Organism/Medium | Value | Compound | Source Index |
|---|---|---|---|---|
| Acute LC50 (96-hour) | Oncorhynchus mykiss (Rainbow Trout) | 400 µg/L | Triphenyl phosphate | env.go.jp |
| Acute EC50 (48-hour) | Daphnia magna (Crustacean) | 1000 µg/L | Triphenyl phosphate | env.go.jp |
| Chronic NOEC (30-day) | Pimephales promelas (Fathead Minnow) | 87 µg/L | Triphenyl phosphate | env.go.jp |
| Chronic NOEC (21-day) | Daphnia magna (Crustacean) | 254 µg/L | Triphenyl phosphate | env.go.jp |
| Predicted No-Effect Concentration (PNEC) | Aquatic Environment | 3 µg/L | Triphenyl phosphate (based on acute toxicity) | env.go.jp |
| Predicted Environmental Concentration (PEC) | Regional Surface Water | 0.6 µg/L | Nonylphenol | bund.de |
| Bioconcentration Factor (BCF) | Lake Trout | 691 ± 223 L/kg | This compound | service.gov.uk |
These risk assessment frameworks and their application provide the scientific foundation for regulations. The identification of risks, such as high toxicity to aquatic life combined with widespread environmental release, has led regulatory bodies to implement controls aimed at mitigating the environmental impact of this compound and its chemical relatives. nih.govepa.gov
Environmental Remediation and Management Strategies for Nonylphenyl Diphenyl Phosphate
Bioremediation Technologies
Bioremediation utilizes biological organisms, such as microorganisms and plants, to break down or transform hazardous substances into less toxic or non-toxic forms. researchgate.net This approach is often considered cost-effective and environmentally sustainable. researchgate.netlibretexts.org
Microbial degradation is a primary pathway for the removal of many organic pollutants, including organophosphate esters, in both engineered and natural environments. mdpi.comgdut.edu.cn In wastewater treatment plants, the removal of non-halogenated organophosphate esters is primarily attributed to biological degradation by enriched microbial cultures. gdut.edu.cn
Studies on the environmental fate of hydraulic fluids containing NPDPP show that it undergoes degradation, although the process can be slow and incomplete. In one lake microcosm study, significant degradation occurred over 28 days, but approximately 90% of the organophosphates remaining in the sediment consisted of nonylphenyl diphenyl phosphate (B84403) and cumylphenyl diphenyl phosphate. nih.gov Similarly, under sewage treatment plant conditions, organophosphate esters may not be fully degraded. nih.gov
The primary microbial degradation pathway for non-halogenated organophosphate esters like NPDPP is hydrolysis. gdut.edu.cn This process breaks the ester bonds, leading to the formation of intermediate transformation products. For NPDPP, this would likely result in the formation of diphenyl phosphate (DPHP) and nonylphenol (NP). Research on other organophosphate esters has confirmed that di-alkyl and di-aryl phosphates (DAPs) are the most predominant and persistent transformation products that accumulate in the culture medium during aerobic biodegradation. gdut.edu.cn
The efficiency of microbial degradation in WWTPs is influenced by various factors, including the sludge retention time (SRT), hydraulic residence time (HRT), biomass characteristics, and influent concentrations. nih.govresearchgate.net Longer SRTs generally favor the elimination of such compounds. nih.gov
Table 1: Microbial Degradation of Nonylphenyl Diphenyl Phosphate and Related Compounds
| Compound | System | Degradation/Removal Efficiency | Key Findings | Source(s) |
| This compound | Lake microcosm (sediment) | Significant degradation after 28 days, but remained a major component of the residue. | Demonstrates persistence and incomplete degradation in sediment. | nih.gov |
| Non-halogenated OPEs (general) | WWTP sludge culture | 29.3–89.9% removal after 25 days. | Degradation is primarily biological; hydrolysis is the key pathway. | gdut.edu.cn |
| Nonylphenol (NP) | WWTP | Removal rates vary widely (13.6% to >99%). | Biodegradation is the main removal pathway, more effective than physical treatment. | nih.gov |
| Triphenyl phosphate (TPP) | Aerobic river sediment | Half-life of 25-30 days. | Degradation leads to diphenyl phosphate. | service.gov.uk |
Enzyme-Assisted Bioremediation (e.g., Laccase)
Enzyme-assisted bioremediation is an emerging technology that uses isolated enzymes to transform pollutants. mdpi.comnih.gov Laccases, in particular, have garnered significant attention for their ability to oxidize a wide range of phenolic and other aromatic compounds, making them a "green catalyst". mdpi.comsethanandramjaipuriacollege.inresearchgate.net These enzymes, typically harvested from white-rot fungi, use molecular oxygen to oxidize substrates via a radical-catalyzed mechanism. researchgate.net
While direct research on the enzymatic degradation of NPDPP is not available, the potential of this technology can be inferred from studies on its structural components, particularly nonylphenol. Laccases have been shown to be effective in degrading nonylphenol, which is a known endocrine-disrupting compound. mdpi.comnih.gov The degradation process involves the oxidation of the phenolic group. mdpi.com
The application of laccase for NPDPP would target the nonylphenol moiety of the molecule. However, the bulky diphenyl phosphate group attached to the phenol (B47542) ring could present a challenge due to steric hindrance, potentially affecting the enzyme's ability to access the active site. The efficiency of laccase-based remediation can be enhanced through immobilization on various support materials, which improves the enzyme's stability and reusability for industrial applications. sethanandramjaipuriacollege.in
Phytoremediation is a technology that employs living plants for the in-situ treatment of contaminated soil, sludge, and water. nih.govnih.gov This can occur through several mechanisms, including plant uptake (phytoextraction), stabilization in the root zone (phytostabilization), or enhanced microbial degradation in the rhizosphere (rhizodegradation). nih.gov
There are no specific studies on the phytoremediation of this compound. However, research on nonylphenol (NP), a potential degradation product and structurally related compound, provides valuable insights. A long-term pot experiment using Zea mays L. (maize) and Lolium perenne L. (perennial ryegrass) to remediate NP from sewage sludge found that the presence of plants, particularly maize, significantly enhanced the degradation of NP. nih.gov The study concluded that direct removal of NP by plant uptake was negligible; instead, the plants stimulated microbial activity in the root zone, leading to faster degradation. nih.gov The half-life of NP in the sludge was reduced from 88.2 days in the control (no plants) to 59.1 days in the treatment with Zea mays. nih.gov
Given that organophosphate esters like NPDPP are hydrophobic and tend to sorb strongly to soil and sediment, their plant uptake is expected to be low. nih.gov However, this sorption would make them available to microorganisms in the rhizosphere, suggesting that rhizodegradation, similar to that observed for nonylphenol, could be a viable remediation pathway for soils contaminated with NPDPP. nih.govnih.gov
Physicochemical Treatment Processes
Physicochemical treatments involve the use of physical forces and chemical reactions to remove or destroy contaminants. These methods are often faster than biological processes and can be effective for recalcitrant compounds.
Advanced Oxidation Processes (AOPs) are a class of technologies that rely on the in-situ generation of highly reactive and non-selective chemical species, primarily the hydroxyl radical (•OH). watertechnologies.commdpi.comufrn.br These radicals have a very high oxidation potential and can rapidly degrade a wide array of persistent organic pollutants, often mineralizing them into carbon dioxide and water. watertechnologies.commdpi.com Common AOPs include ozonation (O₃), UV/hydrogen peroxide (H₂O₂), and Fenton (Fe²⁺/H₂O₂) processes. mdpi.com
AOPs are highly effective for treating water contaminated with refractory compounds that are resistant to conventional biological treatment. watertechnologies.com While specific studies on the application of AOPs to NPDPP are limited, their effectiveness can be predicted based on data from related compounds. For instance, the Fenton reaction has been shown to rapidly degrade nonylphenol (NP) in synthetic wastewater. epa.gov The non-selective nature of hydroxyl radicals means they can attack multiple sites on a complex molecule like NPDPP, leading to the cleavage of the aromatic ring and the hydrolysis of the phosphate ester bonds. ufrn.brbenthamscience.com AOPs are therefore considered a promising and efficient solution for the removal of persistent organic pollutants from water. watertechnologies.com
Adsorption is a widely used physicochemical process for removing dissolved contaminants from water. It involves the accumulation of a substance at the interface between two phases, such as a liquid and a solid. For organic pollutants like NPDPP, activated carbon is a common and effective adsorbent. researchgate.net
Filtration systems, particularly those using granular activated carbon (GAC), are effective for removing organic micropollutants. researchgate.net The high surface area and porous structure of activated carbon provide numerous sites for organic molecules to bind via hydrophobic interactions and other forces. The effectiveness of adsorption for removing NPDPP is supported by studies on its structural components and related compounds. Adsorption to activated carbon has been identified as a promising technique for the removal of nonylphenol. researchgate.net
It is important to distinguish the adsorption of an organic molecule like NPDPP from the removal of inorganic phosphate ions. While technologies like chemical precipitation with metal salts or adsorption onto granular ferric hydroxide (B78521) are effective for removing inorganic phosphate, they are not the primary mechanism for removing large organophosphate esters. nih.govucf.edu For NPDPP, the removal process is governed by its properties as a large, hydrophobic organic compound, making adsorption onto carbon-based materials the more relevant and effective strategy. researchgate.net
Table 2: Physicochemical Treatment Processes for Nonylphenyl Phosphate and Related Compounds
| Treatment Process | Target Compound | Efficiency | Key Findings | Source(s) |
| Advanced Oxidation (Fenton) | Nonylphenol (NP) | Faster degradation than nitrobenzene. | Demonstrates the high reactivity of AOPs towards the nonylphenol structure. | epa.gov |
| Adsorption | Nonylphenol (NP) | Identified as a promising removal technique. | Activated carbon is an effective adsorbent for NP. | researchgate.net |
| Adsorption/Filtration | Phosphates (general organic) | High efficiency, even at low concentrations. | Adsorption is a suitable alternative to other methods for phosphate removal. | researchgate.net |
| GAC Filtration | Micropollutants | High elimination with appropriate mesh size and contact time. | Effective for removing various organic micropollutants from wastewater effluent. | researchgate.net |
Management Strategies and Policy Implications
Source Control and Emission Reduction Strategies
The management of this compound (NPDPP) in the environment necessitates a proactive approach focused on controlling its sources and reducing emissions. As an additive flame retardant and plasticizer, NPDPP is not chemically bound to the materials it is used in, such as polyvinyl chloride (PVC), polyurethane foam, and electronic circuit boards, which increases its likelihood of migrating into the environment during the product lifecycle. wa.gov Effective management strategies, therefore, target the points of manufacture, use, and disposal.
Industrial Source Control: A primary strategy for managing industrial contaminants is the implementation of an enhanced source control program (ESCP). waterrf.org Such a framework involves identifying industrial users of the chemical, assessing the risk of discharge, and establishing mitigation strategies. waterrf.org For NPDPP, this includes:
Process Optimization: In manufacturing settings where NPDPP is used, optimizing processes to minimize losses to wastewater and air is crucial. This can involve closed-loop systems and specialized handling procedures.
Wastewater Treatment: Industrial facilities using NPDPP should employ advanced wastewater treatment technologies. The effectiveness of these treatments can vary, and technologies may need to be tailored to the specific chemical properties of aryl phosphates. nih.gov Strategies for wastewater treatment plants (WWTPs) include energy-saving optimizations and improved on-site operational management to enhance the removal of such chemicals. nih.gov
Substitution: A key source control strategy is the replacement of NPDPP with safer, technically and economically feasible alternatives. regulations.gov Potential substitutes for similar organophosphate flame retardants include butylated triphenyl phosphates and isodecyl diphenyl phosphate. regulations.gov However, the environmental and health profiles of these alternatives must be thoroughly evaluated to avoid regrettable substitutions. regulations.gov
Emission Reduction from Products: Emissions from consumer and commercial products containing NPDPP occur throughout their service life and at disposal. Strategies to mitigate these releases include:
Waste Management: Proper management of end-of-life products is critical. This includes dedicated collection and recycling streams for electronics and other NPDPP-containing goods to prevent their entry into municipal solid waste, where the chemical can leach from landfills or be dispersed during incineration.
Supply Chain Management: Encouraging suppliers to use materials with certified low-carbon practices and sourcing from producers committed to chemical reduction can minimize the environmental footprint associated with the entire supply chain. mdpi.com
The following table summarizes key source control and emission reduction strategies for this compound.
| Strategy Category | Specific Strategy | Description | Primary Target |
|---|---|---|---|
| Industrial Process Management | Process Optimization | Implementation of closed-loop systems and improved handling protocols to minimize direct losses of NPDPP during manufacturing. | Manufacturing Facilities |
| Industrial Process Management | Advanced Wastewater Treatment | Employing specialized treatment trains in industrial wastewater facilities to remove organophosphate compounds before discharge. nih.gov | Industrial Discharges |
| Chemical Substitution | Use of Safer Alternatives | Replacing NPDPP with other flame retardants or plasticizers that have a more favorable environmental and toxicological profile, such as butylated triphenyl phosphates. regulations.gov | Product Manufacturing |
| Product Lifecycle Management | Alternative Materials | Utilizing inherently less flammable materials in product design to reduce or eliminate the need for chemical flame retardants. canada.ca | Product Design & Development |
| Product Lifecycle Management | End-of-Life Management | Establishing dedicated collection, recycling, and disposal programs for products containing NPDPP to prevent environmental release from landfills or improper disposal. | Consumer & Commercial Waste |
| Supply Chain Control | Sustainable Sourcing | Prioritizing suppliers who are committed to reducing their chemical and carbon footprint. mdpi.com | Procurement & Supply Chain |
International and National Regulatory Frameworks and Guidelines
The regulation of this compound varies across different jurisdictions, reflecting diverse approaches to chemical management. NPDPP is often addressed as part of the broader category of organophosphate flame retardants or aryl phosphates.
United States: In the United States, chemical substances are primarily managed under the Toxic Substances Control Act (TSCA), administered by the Environmental Protection Agency (EPA). epa.gov this compound is listed on the TSCA Inventory. regulations.gov Under TSCA, the EPA has the authority to require reporting and testing of chemicals and to regulate their production, use, and disposal if they are found to present an unreasonable risk. epa.govepa.gov Specifically, manufacturers and importers may be required to submit a "Manufacturer's Report" providing preliminary assessment information for listed chemicals. ecfr.gov The EPA has also developed Action Plans for related substances like nonylphenol (NP) and nonylphenol ethoxylates (NPEs), indicating a focus on this chemical class due to environmental and health concerns. epa.govmaine.gov
European Union: The European Union's primary chemical legislation is the Registration, Evaluation, Authorisation and Restriction of Chemicals (REACH) regulation. Under REACH, companies are responsible for collecting and assessing data on the properties and hazards of substances. Nonylphenol, a precursor to NPDPP, is subject to significant restrictions and is on the Candidate List of Substances of Very High Concern (SVHC) for Authorisation due to its endocrine-disrupting properties. maine.goveuropa.eu While NPDPP itself is not currently listed as an SVHC, related compounds like triphenyl phosphate have been identified for inclusion, signaling increasing scrutiny of aryl phosphates. globalnorm.de The classification and labelling of NPDPP and related compounds are harmonized under the CLP (Classification, Labelling and Packaging) Regulation, which aligns with the UN's Globally Harmonized System (GHS). europa.eu For instance, poly(oxy-1,2-ethanediyl), .alpha.-(nonylphenyl)-.omega.-hydroxy-, branched, phosphates are classified as causing severe skin burns and eye damage and being toxic to aquatic life. europa.eu
Canada: Environment and Climate Change Canada and Health Canada assess and manage risks from chemical substances under the Canadian Environmental Protection Act, 1999 (CEPA). Aryl organophosphate flame retardants, including isomers of NPDPP, have been evaluated. A draft screening assessment for the flame retardants group proposed that several aryl phosphates, including tert-butylphenyl diphenyl phosphate (BPDP) and isopropylphenyl diphenyl phosphate (IPPP), are toxic under section 64(a) of CEPA due to potential harmful effects on the environment. canada.ca This indicates that related aryl phosphates containing nonylphenol moieties would likely fall under similar scrutiny, leading to risk management measures to reduce their release into the Canadian environment. canada.ca
The following table provides a summary of the regulatory status of this compound and related compounds in key international frameworks.
| Jurisdiction/Regulatory Body | Governing Regulation | Status of this compound (NPDPP) and Related Compounds |
|---|---|---|
| United States (EPA) | Toxic Substances Control Act (TSCA) | Listed on the TSCA Inventory. regulations.gov Subject to reporting and assessment requirements. epa.govecfr.gov Related compounds like nonylphenols are under scrutiny with specific Action Plans. epa.gov |
| European Union (ECHA) | REACH (EC No 1907/2006) & CLP Regulation | Precursor nonylphenol is restricted and on the SVHC Candidate List. maine.goveuropa.eu Related aryl phosphates like triphenyl phosphate have been identified as SVHCs. globalnorm.de Phosphated nonylphenol ethoxylates have harmonized classifications for skin corrosion and aquatic toxicity. europa.eu |
| Canada (Environment and Climate Change Canada) | Canadian Environmental Protection Act (CEPA) | Aryl phosphates as a group have been assessed. Similar compounds are proposed to be toxic to the environment under CEPA, leading to the development of risk management strategies. canada.ca |
| Japan (NITE) | Act on the Evaluation of Chemical Substances and Regulation of Their Manufacture, etc. | Diphenyl tolyl phosphate (a related compound) is listed as an existing chemical substance and has been assessed under the OECD HPV Program. nite.go.jp |
Future Research Directions and Emerging Perspectives for Nonylphenyl Diphenyl Phosphate
Integrated Modeling of Environmental Transport, Fate, and Exposure
Future research on nonylphenyl diphenyl phosphate (B84403) (NPDPP) necessitates the development of integrated environmental models. These models are crucial for predicting the transport, fate, and ultimate exposure risk of NPDPP across various environmental compartments. Such models would incorporate the chemical's properties with environmental conditions to simulate its distribution in air, water, soil, and sediment. oup.comresearchgate.net
A key aspect of this modeling will be to account for the partitioning behavior of NPDPP. Due to its chemical nature, NPDPP is expected to adsorb to airborne particles, facilitating long-range atmospheric transport. industrialchemicals.gov.au Once in aquatic systems, it tends to partition to sediments and soil. industrialchemicals.gov.aunih.gov Understanding these partitioning coefficients is fundamental for accurate model predictions.
Furthermore, these integrated models should be capable of simulating the degradation of NPDPP. While it is known to biodegrade, the rates can vary significantly depending on environmental conditions. nih.govnih.gov For instance, degradation is generally slow in sediments. nih.gov By integrating these transport and degradation pathways, researchers can create a more holistic picture of NPDPP's environmental behavior, leading to more accurate exposure assessments. oup.com
Advanced Ecotoxicological Investigations at Sub-Organismal and Ecosystem Levels
There is a growing need for advanced ecotoxicological studies to understand the impact of Nonylphenyl diphenyl phosphate (NPDPP) at both the sub-organismal and ecosystem levels. Current research indicates that organophosphate esters, the chemical class to which NPDPP belongs, can have various toxic effects on aquatic organisms. nih.govepa.gov
Future investigations should focus on the sub-organismal effects of NPDPP. This includes examining its potential to act as an endocrine disruptor, a characteristic noted for other alkylphenols. researchgate.netnih.gov Studies could investigate impacts on hormonal pathways, gene expression, and cellular processes in various organisms. For example, research on nonylphenol (NP), a related compound, has shown it can induce oxidative stress and cell death in Drosophila melanogaster. researchgate.net Similar targeted studies on NPDPP are warranted.
At the ecosystem level, research is needed to assess the broader ecological consequences of NPDPP contamination. This includes understanding its potential for bioaccumulation in food webs and its impact on population dynamics and community structure. mst.dkservice.gov.uk Studies on similar compounds have shown that they can be toxic to a range of freshwater fish and invertebrates. epa.govwur.nl Long-term microcosm or mesocosm studies could provide valuable insights into the ecosystem-level risks posed by NPDPP.
Assessment of Transformation Products' Environmental Behavior and Toxicity
A critical area for future research is the assessment of the environmental behavior and toxicity of this compound (NPDPP) transformation products. NPDPP can degrade in the environment, forming various metabolites. nih.govnih.gov Understanding the fate and potential toxicity of these degradation products is essential for a comprehensive risk assessment.
One of the primary degradation pathways for compounds like NPDPP is the formation of more persistent and potentially more toxic by-products. For example, the degradation of nonylphenol polyethoxylates can lead to the formation of nonylphenol (NP), which is known to be more resistant to further breakdown. mst.dkmdpi.com Similarly, research on other organophosphate esters has shown that their metabolites can sometimes exhibit greater toxicity than the parent compound. For instance, a metabolite of 2-ethylhexyl diphenyl phosphate (EHDPP) was found to have stronger anti-androgenic activity than EHDPP itself. researchgate.net
Therefore, future studies should aim to identify the major transformation products of NPDPP under various environmental conditions (e.g., aerobic and anaerobic). Once identified, the environmental fate of these products, including their persistence, mobility, and potential for bioaccumulation, should be investigated. industrialchemicals.gov.auuantwerpen.be Furthermore, the toxicity of these transformation products needs to be evaluated to determine if they pose a greater or different environmental risk than NPDPP itself.
Development and Validation of Novel Remediation Technologies
The development and validation of effective remediation technologies for this compound (NPDPP) and related compounds are crucial for mitigating their environmental impact. Given the persistence of similar compounds in the environment, a range of remediation strategies should be explored. researchgate.net
Bioremediation presents a promising and eco-friendly approach. This method utilizes microorganisms such as bacteria and fungi that can degrade organic pollutants. nih.gov Studies have shown that various microbial strains are capable of degrading nonylphenol (NP), a related compound, by using it as a carbon and energy source. nih.govresearchgate.net Research should focus on identifying and optimizing microbial strains or consortia that are effective in breaking down NPDPP and its transformation products under different environmental conditions, such as in water, soil, and sediment. nih.govmdpi.com The half-life for anaerobic degradation of NP, for instance, has been shown to range from 23.9 to 69.3 days. mdpi.com
In addition to bioremediation, physicochemical methods warrant further investigation. Techniques such as adsorption to activated carbon, advanced oxidation processes, and membrane filtration have shown promise for the removal of NP from water. researchgate.netnih.gov For instance, the use of zerovalent iron to generate hydroxyl radicals has been effective in degrading 4-nonylphenol (B119669) in aqueous solutions. nih.gov Another innovative approach could involve the use of surfactant-enhanced remediation, which has been tested for other non-aqueous phase liquids. epa.gov The effectiveness and feasibility of these technologies for NPDPP remediation need to be systematically evaluated and validated through laboratory and field-scale studies.
Harmonization of Analytical Methods and Interlaboratory Collaboration
To ensure consistent and comparable data on this compound (NPDPP) levels in the environment, the harmonization of analytical methods and increased interlaboratory collaboration are essential. Currently, a variety of methods are used to detect and quantify NPDPP and related compounds, which can lead to discrepancies in reported concentrations. google.com
The most common analytical techniques for organophosphate esters include gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS). google.comnih.gov While these methods offer high sensitivity and selectivity, variations in sample preparation, extraction procedures, and instrumental parameters can affect the results. For example, different solid-phase extraction (SPE) columns and elution solvents can be employed, potentially leading to different recovery rates. google.com
Therefore, future efforts should focus on developing and validating standardized analytical protocols for NPDPP in various environmental matrices, including water, soil, sediment, and biota. This could involve the development of certified reference materials and the organization of interlaboratory comparison studies to assess the proficiency of different laboratories. Such collaborative efforts would help to identify and address sources of analytical variability, ultimately improving the quality and reliability of environmental monitoring data for NPDPP. This is particularly important as there is currently no standard method for the detection of the related compound, nonylphenol, in China, and no internationally standardized method. google.com
Understanding Interactions with Other Emerging Contaminants (e.g., Microplastics)
A significant area for future research is understanding the interactions between this compound (NPDPP) and other emerging contaminants, particularly microplastics. The widespread presence of both NPDPP and microplastics in the environment creates a high potential for their interaction, which could alter their transport, fate, and toxicity.
Microplastics can act as vectors for organic pollutants like NPDPP, adsorbing them onto their surfaces. This association can influence the environmental distribution of NPDPP, potentially facilitating its long-range transport in aquatic systems. Furthermore, the ingestion of microplastics laden with NPDPP by aquatic organisms could represent a significant exposure pathway.
Research is needed to investigate the sorption and desorption kinetics of NPDPP on different types of microplastics under various environmental conditions. Additionally, studies should explore the potential for synergistic or antagonistic toxic effects when organisms are co-exposed to NPDPP and microplastics. This includes evaluating whether the presence of microplastics alters the bioavailability and bioaccumulation of NPDPP and its transformation products. Understanding these complex interactions is crucial for a more accurate assessment of the environmental risks posed by the combined presence of these contaminants.
Development of Sustainable Alternatives and Green Chemistry Approaches
A key long-term strategy for mitigating the environmental risks associated with this compound (NPDPP) is the development of sustainable alternatives and the application of green chemistry principles. nih.govbme.hu This involves designing and synthesizing new flame retardants that are effective in their function but have a reduced environmental footprint.
Research into sustainable alternatives is already underway, with a focus on bio-based phosphate esters and polymeric flame retardants. vulcanchem.com These alternatives aim to reduce the reliance on traditional organophosphates. vulcanchem.com For example, materials derived from biomass such as lignin (B12514952) and phytic acid are being explored as potential feedstocks for creating more environmentally friendly flame retardants. nih.gov The goal is to develop substances that are inherently less toxic, less persistent, and less likely to bioaccumulate.
Green chemistry approaches are also being applied to the synthesis of flame retardants. bme.hubme.hu This includes using less hazardous solvents, reducing the number of synthetic steps, and improving the atom economy of reactions. nih.govbme.hu For instance, solvent-free synthesis methods and the use of aqueous solutions are being investigated to minimize the generation of hazardous waste. nih.gov By embracing these principles, the chemical industry can move towards producing safer and more sustainable flame retardants, ultimately reducing the potential for environmental contamination. Some potential alternatives that have been suggested for other hazardous flame retardants include fiberglass batt insulation, blown-in fiberglass, and cellulose (B213188) insulations. toxicfreefuture.org
Q & A
Q. What are the critical physical-chemical properties of NPDPP relevant to environmental persistence and bioaccumulation?
NPDPP’s environmental behavior is influenced by properties such as log Kow (octanol-water partition coefficient), melting point, and water solubility. For structurally similar aryl phosphate esters (e.g., tertbutylphenyl diphenyl phosphate), log Kow values range from 4.86 to 6.61, indicating moderate to high hydrophobicity and potential for bioaccumulation . Melting points for analogous compounds (e.g., −21°C for tertbutylphenyl diphenyl phosphate) suggest NPDPP may exist as a liquid at ambient temperatures, enhancing its mobility in environmental matrices . Researchers should prioritize experimental determination of NPDPP’s log Kow using shake-flask or HPLC methods, supplemented by computational tools like the Syracuse Research Corporation’s WSKOW software for validation .
Q. What analytical methods are recommended for detecting NPDPP in complex environmental or biological samples?
Gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem MS (LC-MS/MS) are preferred due to their sensitivity for low-concentration organophosphate esters (OPEs). However, NPDPP’s structural complexity and potential impurities (e.g., triphenyl phosphate derivatives) require optimized chromatographic separation. For example, BPDP mixtures containing 33–55% triphenyl phosphate (TPHP) impurities necessitate using selective ion monitoring (SIM) or high-resolution MS to distinguish NPDPP from co-eluting compounds . Internal standards (e.g., isotopically labeled TPHP) are critical for quantification accuracy.
Q. How does NPDPP interact with biological systems at the molecular level?
NPDPP likely shares toxicity pathways with other OPEs, such as endocrine disruption via nuclear receptor binding (e.g., estrogen or thyroid receptors) or inhibition of acetylcholinesterase. In vitro assays using reporter gene systems (e.g., ERα-CALUX) or enzyme activity assays are recommended to screen these mechanisms. For example, BPDP and isopropylated triphenyl phosphate (IPP) have shown developmental toxicity in zebrafish models, suggesting NPDPP may require similar in vivo validation .
Advanced Research Questions
Q. How should researchers design experiments to assess NPDPP’s degradation pathways in aquatic systems?
Advanced studies should combine laboratory microcosms with field sampling. For hydrolysis studies, buffer solutions at varying pH (4–9) and temperatures (20–40°C) can mimic natural conditions, with degradation products identified via LC-QTOF-MS. Photodegradation experiments require solar simulators and quantification of reactive oxygen species (ROS) to assess indirect photolysis. Field studies should target wastewater treatment plants (WWTPs) and sediment cores to evaluate real-world half-lives, leveraging stable isotope probing (SIP) to trace NPDPP-derived carbon in microbial communities .
Q. How can conflicting data on NPDPP’s bioaccumulation potential be resolved?
Discrepancies in log Kow values (e.g., 4.86 vs. 6.61 for similar compounds) may arise from isomer variability or measurement techniques. Researchers should:
- Compare experimentally derived log Kow (e.g., OECD 117 shake-flask) with in silico predictions (EPI Suite, ADMET Predictor).
- Conduct bioconcentration factor (BCF) tests in model organisms (e.g., Daphnia magna) under controlled exposure scenarios.
- Analyze tissue-specific accumulation in fish liver and adipose to account for metabolic transformation .
Q. What experimental frameworks are suitable for evaluating chronic exposure effects of NPDPP?
Longitudinal studies should integrate multi-omics approaches:
- Transcriptomics : RNA-seq to identify dysregulated pathways (e.g., lipid metabolism, oxidative stress).
- Metabolomics : LC-MS profiling of endogenous metabolites in exposed organisms.
- Epigenetics : Bisulfite sequencing to assess DNA methylation changes. Dosing regimens should reflect environmental concentrations (e.g., ng/L–μg/L ranges) and include recovery phases to assess reversibility of effects .
Q. How can synergistic effects between NPDPP and co-occurring flame retardants be systematically studied?
Use factorial experimental designs to test binary or ternary mixtures (e.g., NPDPP with triphenyl phosphate or bisphenol A bis(diphenyl phosphate)). Endpoints should include:
- Additivity vs. antagonism : Calculate mixture toxicity indices (e.g., concentration addition model).
- Receptor binding assays : Competitive binding studies using human nuclear receptors.
- Computational modeling : Molecular docking simulations to predict binding affinities .
Data Contradiction and Validation
Q. What strategies address inconsistencies in reported toxicological thresholds for NPDPP?
- Meta-analysis : Pool EC50/LC50 data from peer-reviewed studies, applying quality criteria (e.g., OECD test compliance).
- Uncertainty factors : Apply assessment factors (AFs) based on data robustness (e.g., AF = 1000 for limited chronic data).
- Cross-species extrapolation : Use physiologically based pharmacokinetic (PBPK) modeling to harmonize rodent and aquatic toxicity data .
Methodological Tables
Table 1. Key Physicochemical Properties of NPDPP and Analogous Compounds
| Property | NPDPP (Estimated) | tertbutylphenyl diphenyl phosphate | Triphenyl phosphate |
|---|---|---|---|
| log Kow | 5.2–6.8* | 4.86–6.61 | 4.59 |
| Melting Point (°C) | −20 to 10* | −21 | 48–52 |
| Boiling Point (°C) | 300–450* | 260–420 | 370 |
*Predicted using EPI Suite and structural analogs.
Table 2. Recommended Analytical Parameters for NPDPP Detection
| Technique | Column | Ionization Mode | Key Fragments (m/z) |
|---|---|---|---|
| GC-MS | DB-5MS (30 m × 0.25 mm) | EI | 368, 251, 215 |
| LC-MS/MS | C18 (2.1 × 100 mm) | ESI− | 363 → 251, 215 |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
